5-Hydroxy Imidacloprid-d4

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Hydroxy Imidacloprid-d4: Chemical Structure, Properties, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Hydroxy Imidacloprid-d4, a key deuterated internal standard used in the quantitative analysis of the neonicotinoid insecticide Imidacloprid and its metabolites. This document details its chemical structure, physicochemical properties, and its critical role in analytical methodologies, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Core Chemical and Physical Properties

5-Hydroxy Imidacloprid-d4 is the deuterium-labeled form of 5-Hydroxy Imidacloprid, a major metabolite of Imidacloprid. The incorporation of four deuterium atoms provides a distinct mass shift, making it an ideal internal standard for minimizing matrix effects and ensuring accurate quantification in complex biological and environmental samples.

Property	Value	Reference
Chemical Formula	C₉H₆D₄ClN₅O₃	[1]
Molecular Weight	275.69 g/mol	[1]
CAS Number	1246818-87-3	Not explicitly found, but related to its unlabeled form.
Appearance	White to off-white solid	[2]
Isotopic Purity	≥99.99%	[2]
Storage Conditions	4°C, protect from light. In solvent: -80°C for 6 months; -20°C for 1 month.	[2]
Solubility	Slightly soluble in DMSO and Methanol.	[3]

Chemical Structure

The chemical structure of 5-Hydroxy Imidacloprid-d4 is characterized by a chloropyridinylmethyl group attached to a deuterated, hydroxylated imidazolidine ring with a nitroimine functional group.

Caption: Chemical structure of 5-Hydroxy Imidacloprid-d4.

Metabolic Pathway of Imidacloprid

5-Hydroxy Imidacloprid is a primary metabolite of Imidacloprid, formed through the hydroxylation of the imidazolidine ring.[4] This metabolic conversion is a critical step in the detoxification pathway of the parent insecticide.[4] Understanding this pathway is essential for comprehensive residue analysis and toxicological studies.

Caption: Metabolic pathway of Imidacloprid.

Experimental Protocol: Quantification in Biological Matrices

The following is a representative experimental protocol for the extraction and quantification of Imidacloprid and its metabolites, including 5-Hydroxy Imidacloprid, from a biological matrix (e.g., crayfish tissue) using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by HPLC-MS/MS analysis.[5]

Materials and Reagents

• Standards: 5-Hydroxy Imidacloprid, Imidacloprid, and 5-Hydroxy Imidacloprid-d4 (internal standard).

• Solvents: Acetonitrile (ACN) (HPLC grade), Water (LC-MS grade), Acetic Acid, Ethyl Acetate.

• Salts: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl).

• SPE Sorbent: Primary secondary amine (PSA).

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 5-Hydroxy Imidacloprid, Imidacloprid, and 5-Hydroxy Imidacloprid-d4 in acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with acetonitrile to achieve a calibration curve range (e.g., 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Spiking Solution (100 ng/mL): Prepare a spiking solution of 5-Hydroxy Imidacloprid-d4 in acetonitrile.

Sample Preparation (QuEChERS)

• Homogenization: Homogenize 2 g of the tissue sample.

• Extraction:

  • To the homogenized sample, add 10 mL of acetonitrile containing 0.1% acetic acid.

  • Add 50 µL of the 100 ng/mL internal standard spiking solution.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1 mL of the supernatant to a d-SPE tube containing 150 mg of anhydrous MgSO₄ and 50 mg of PSA.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

• Final Sample: Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

• HPLC System: A standard high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start at 95% A, ramping to 95% B over several minutes, followed by a re-equilibration step.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for each analyte and the internal standard. For example:

  • 5-Hydroxy Imidacloprid: [M+H]⁺

  • 5-Hydroxy Imidacloprid-d4: [M+H]⁺

Experimental Workflow

The overall workflow for the analysis of 5-Hydroxy Imidacloprid using its deuterated internal standard is a streamlined process from sample collection to data analysis.

Caption: Experimental workflow for quantification.

Conclusion

5-Hydroxy Imidacloprid-d4 is an indispensable tool for the accurate and reliable quantification of Imidacloprid and its primary metabolite, 5-Hydroxy Imidacloprid, in complex matrices. Its use as an internal standard in conjunction with robust extraction techniques like QuEChERS and sensitive analytical platforms such as HPLC-MS/MS allows researchers to obtain high-quality data for pharmacokinetic, toxicological, and environmental monitoring studies. The methodologies and data presented in this guide provide a solid foundation for the implementation of these analytical procedures in a research setting.

References

• 1. In vitro metabolism of imidacloprid and acetamiprid in rainbow trout and rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Imidacloprid Technical Fact Sheet [npic.orst.edu]
• 5. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Synthesis and Purification of 5-Hydroxy Imidacloprid-d4

This technical guide provides a comprehensive overview of the synthesis and purification of 5-Hydroxy Imidacloprid-d4, a crucial internal standard for the quantitative analysis of the major metabolite of Imidacloprid. This document is intended for researchers, scientists, and professionals in the fields of drug metabolism, pharmacokinetics, and environmental analysis.

Introduction

Imidacloprid is a widely used neonicotinoid insecticide. Its metabolism in various organisms, including mammals and insects, primarily involves the hydroxylation of the imidazolidine ring to form 5-Hydroxy Imidacloprid.[1][2][3] The deuterated analog, 5-Hydroxy Imidacloprid-d4, serves as an ideal internal standard for bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), ensuring accurate quantification of the metabolite in complex biological matrices. This guide outlines a plausible synthetic route and a detailed purification protocol for 5-Hydroxy Imidacloprid-d4, based on established chemical principles and available literature.

Synthesis of 5-Hydroxy Imidacloprid-d4

The synthesis of 5-Hydroxy Imidacloprid-d4 can be conceptually divided into two main stages: the synthesis of the deuterated precursor, Imidacloprid-d4, followed by the regioselective hydroxylation at the 5-position of the imidazolidine ring.

Synthesis of Imidacloprid-d4

The synthesis of Imidacloprid-d4 (1-(6-chloro-3-pyridinylmethyl)-N-nitro-4,4,5,5-tetradeuterio-imidazolidin-2-imine) can be achieved by adapting known methods for the synthesis of Imidacloprid.[4][5] The key step is the introduction of deuterium atoms at the 4 and 5 positions of the imidazolidine ring, which can be accomplished by using a deuterated starting material. A feasible approach involves the reaction of 2-chloro-5-(chloromethyl)pyridine with deuterated ethylenediamine, followed by cyclization with a nitroguanidine equivalent.

Experimental Protocol:

A detailed, step-by-step experimental protocol is provided below.

Step 1: Synthesis of N-(2-chloro-5-pyridinylmethyl)ethane-1,2-diamine-d4

• To a solution of ethylenediamine-d4 (1.1 equivalents) in a suitable solvent such as ethanol, add potassium carbonate (2.0 equivalents).

• Slowly add a solution of 2-chloro-5-(chloromethyl)pyridine (1.0 equivalent) in ethanol to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude N-(2-chloro-5-pyridinylmethyl)ethane-1,2-diamine-d4, which can be used in the next step without further purification.

Step 2: Synthesis of Imidacloprid-d4

• Dissolve the crude N-(2-chloro-5-pyridinylmethyl)ethane-1,2-diamine-d4 in a suitable solvent like acetonitrile.

• Add N-nitro-S,S-dimethyl-dithioiminocarbonate (1.0 equivalent) to the solution.

• Heat the reaction mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The crude Imidacloprid-d4 can be purified by column chromatography.

Hydroxylation of Imidacloprid-d4

The introduction of the hydroxyl group at the 5-position of the imidazolidine ring of Imidacloprid-d4 can be achieved through chemical synthesis as described by Takahashi et al. for the non-deuterated analog.[6][7] This multi-step process involves the formation of a key intermediate that allows for the regioselective introduction of the hydroxyl group.

Experimental Protocol:

Step 1: Synthesis of the Intermediate Thio-compound

• A detailed protocol for this step is proprietary and not publicly available. However, based on the publication by Takahashi et al., it involves a four-step synthesis starting from S-methylisothiourea sulfate.[6][7] This would be adapted using the deuterated imidacloprid precursor.

Step 2: Hydroxylation

• The specific conditions for the hydroxylation of the deuterated intermediate are not detailed in the public domain but would likely involve a controlled oxidation reaction to introduce the hydroxyl group at the 5-position of the deuterated imidazolidine ring.

An alternative approach for hydroxylation is through microbial transformation. Studies have shown that microorganisms like Stenotrophomonas maltophilia can selectively hydroxylate Imidacloprid at the 5-position.[2][6][8]

Alternative Microbial Hydroxylation Protocol:

• Cultivate a culture of Stenotrophomonas maltophilia in a suitable growth medium.

• Introduce Imidacloprid-d4 to the culture.

• Incubate the culture under controlled conditions (temperature, pH, aeration) for a specific period.

• Monitor the formation of 5-Hydroxy Imidacloprid-d4 using LC-MS.

• Once the desired conversion is achieved, extract the product from the culture medium.

Purification of 5-Hydroxy Imidacloprid-d4

The purification of the final product is critical to ensure its suitability as an internal standard. A combination of extraction and chromatographic techniques is typically employed.

Experimental Protocol:

• Extraction:

  • If synthesized chemically, the crude reaction mixture is first neutralized and then extracted with a suitable organic solvent such as ethyl acetate or dichloromethane.

  • If produced via microbial transformation, the culture broth is centrifuged to remove cells, and the supernatant is extracted with an appropriate solvent.

• Column Chromatography:

  • The crude extract is concentrated and subjected to column chromatography on silica gel.

  • A gradient elution system, for example, a mixture of hexane and ethyl acetate with increasing polarity, can be used to separate the desired product from impurities and unreacted starting materials.

  • Fractions are collected and analyzed by TLC or LC-MS to identify those containing the pure 5-Hydroxy Imidacloprid-d4.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • For achieving high purity, the partially purified product from column chromatography can be further purified by preparative HPLC.

  • A reversed-phase C18 column is commonly used with a mobile phase consisting of a mixture of acetonitrile and water, often with a small amount of formic acid to improve peak shape.[9]

  • The fraction corresponding to the 5-Hydroxy Imidacloprid-d4 peak is collected.

• Final Work-up:

  • The collected HPLC fraction is concentrated under reduced pressure to remove the solvents.

  • The final product is dried under high vacuum to yield pure 5-Hydroxy Imidacloprid-d4 as a solid.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis and purification of 5-Hydroxy Imidacloprid-d4.

Table 1: Synthesis and Purification Summary

Step	Product	Starting Material	Typical Yield (%)	Purity (%)
Synthesis of Imidacloprid-d4	Imidacloprid-d4	2-chloro-5-(chloromethyl)pyridine, ethylenediamine-d4	60-70	>95 (after chromatography)
Hydroxylation	5-Hydroxy Imidacloprid-d4	Imidacloprid-d4	30-40	Crude
Purification	5-Hydroxy Imidacloprid-d4	Crude 5-Hydroxy Imidacloprid-d4	80-90 (from crude)	>98 (after prep-HPLC)

Table 2: Spectroscopic Data for 5-Hydroxy Imidacloprid-d4

Analysis	Expected Results
¹H NMR	Signals corresponding to the pyridinyl and methyl protons. The signals for the protons at the 4 and 5 positions of the imidazolidine ring will be absent due to deuteration. A new signal for the hydroxyl proton will be present.
¹³C NMR	Signals corresponding to all carbon atoms in the molecule. The signals for the deuterated carbons may be broadened or show a different splitting pattern.
Mass Spectrometry (ESI+)	Expected [M+H]⁺ ion at m/z corresponding to the molecular weight of 5-Hydroxy Imidacloprid-d4. The fragmentation pattern would be similar to the non-deuterated analog, with a mass shift of 4 Da for fragments containing the deuterated ring.[10]

Visualizations

The following diagrams illustrate the key workflows and pathways described in this guide.

Caption: Synthetic and purification workflow for 5-Hydroxy Imidacloprid-d4.

Caption: Simplified metabolic pathway of Imidacloprid.

References

• 1. researchgate.net [researchgate.net]
• 2. Microbial hydroxylation of imidacloprid for the synthesis of highly insecticidal olefin imidacloprid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. moca.net.ua [moca.net.ua]
• 4. Total synthesis of 13 C2 ,15 N-imidacloprid with three stable isotopes in the pyridine ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US6307053B1 - Process for preparing imidacloprid - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Mechanism of Action of 5-Hydroxy Imidacloprid-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the mechanism of action of 5-Hydroxy Imidacloprid-d4, a significant metabolite of the widely used neonicotinoid insecticide, Imidacloprid. This document details its interaction with the primary molecular target, the nicotinic acetylcholine receptor (nAChR), presents quantitative data on this interaction, and outlines the experimental protocols used for its characterization. The deuterated form, 5-Hydroxy Imidacloprid-d4, is primarily utilized as an internal standard in analytical studies for the quantification of 5-Hydroxy Imidacloprid. Its mechanism of action is identical to that of the non-deuterated compound.

Core Mechanism of Action: Agonism of Nicotinic Acetylcholine Receptors

The primary mechanism of action of 5-Hydroxy Imidacloprid, like its parent compound Imidacloprid, is the agonistic modulation of nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[1][2][3][4] Neonicotinoids selectively bind to these receptors, mimicking the action of the endogenous neurotransmitter, acetylcholine (ACh).[2][3]

This binding leads to the persistent and irreversible opening of the ion channel associated with the nAChR.[3] The continuous influx of ions results in the overstimulation of postsynaptic neurons, causing spontaneous discharge followed by neuronal blockage. This disruption of nerve impulse transmission leads to paralysis and, ultimately, the death of the insect.[2][3]

The selectivity of neonicotinoids for insects over vertebrates is attributed to their higher binding affinity for insect nAChRs compared to their mammalian counterparts.[2]

Quantitative Data

The interaction of 5-Hydroxy Imidacloprid with the insect nAChR has been quantified through competitive radioligand binding assays. The following table summarizes the available data for the displacement of [³H]Imidacloprid from honeybee (Apis mellifera) head membrane preparations.

Compound	IC50 (nM)
5-Hydroxy Imidacloprid	24

IC50: The half maximal inhibitory concentration, representing the concentration of the compound required to displace 50% of the radioligand from its binding site.

Signaling Pathway and Metabolic Activation

The following diagrams illustrate the signaling pathway at the nicotinic acetylcholine receptor and the metabolic conversion of Imidacloprid to 5-Hydroxy Imidacloprid.

Mechanism of action at the insect nicotinic acetylcholine receptor.

Metabolic conversion of Imidacloprid to 5-Hydroxy Imidacloprid.

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the mechanism of action of 5-Hydroxy Imidacloprid.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity of a test compound (5-Hydroxy Imidacloprid) to a receptor (nAChR) by measuring its ability to displace a radiolabeled ligand ([³H]Imidacloprid).

1. Membrane Preparation:

• Homogenize insect heads (e.g., from honeybees, Apis mellifera) in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove cellular debris.

• Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes containing the nAChRs.

• Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

• Resuspend the final pellet in assay buffer to a specific protein concentration.

2. Binding Assay:

• In a multi-well plate, combine the membrane preparation, a fixed concentration of the radioligand ([³H]Imidacloprid), and varying concentrations of the unlabeled competitor (5-Hydroxy Imidacloprid).

• For total binding control wells, omit the competitor.

• For non-specific binding control wells, add a high concentration of a known nAChR ligand (e.g., nicotine or unlabeled Imidacloprid) to saturate the receptors.

• Incubate the plate at a controlled temperature (e.g., 25°C) to allow the binding to reach equilibrium.

3. Separation and Quantification:

• Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters.

• Wash the filters with ice-cold buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

4. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the competitor concentration.

• Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value.

Workflow for a competitive radioligand binding assay.

Whole-Cell Voltage-Clamp Electrophysiology

This technique is used to measure the ion currents flowing through the nAChR channels in response to the application of an agonist.

1. Cell Preparation:

• Isolate and culture neurons from the insect central nervous system (e.g., Kenyon cells from honeybee brains).

• Alternatively, use a heterologous expression system (e.g., Xenopus oocytes or mammalian cell lines) to express specific insect nAChR subunits.

2. Recording Setup:

• Place the prepared cells in a recording chamber on the stage of an inverted microscope.

• Use a micromanipulator to position a glass micropipette (recording electrode) filled with an appropriate intracellular solution onto the surface of a single neuron.

• Form a high-resistance seal (giga-seal) between the pipette tip and the cell membrane.

• Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration, allowing electrical access to the cell's interior.

3. Voltage Clamp and Drug Application:

• Clamp the membrane potential of the neuron at a fixed holding potential (e.g., -70 mV) using a patch-clamp amplifier.

• Apply the test compound (5-Hydroxy Imidacloprid) to the cell using a perfusion system.

• Record the resulting transmembrane current, which reflects the flow of ions through the activated nAChR channels.

4. Data Analysis:

• Measure the amplitude of the current elicited by the compound.

• Construct a dose-response curve by applying a range of concentrations and plotting the current amplitude against the logarithm of the concentration.

• Determine the EC50 value (the concentration that elicits a half-maximal response).

Workflow for whole-cell voltage-clamp electrophysiology.

Conclusion

5-Hydroxy Imidacloprid-d4, a key metabolite of Imidacloprid, exerts its insecticidal effect by acting as an agonist at insect nicotinic acetylcholine receptors. This interaction leads to the overstimulation of the nervous system, resulting in paralysis and death of the target insect. The quantitative data and experimental protocols provided in this guide offer a detailed understanding of its mechanism of action, providing a valuable resource for researchers and professionals in the fields of insecticide development and neurotoxicology. The deuterated form serves as an essential tool for the accurate quantification of this metabolite in various matrices.

References

• 1. Nicotinic acetylcholine receptor modulator insecticides act on diverse receptor subtypes with distinct subunit compositions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A nicotinic acetylcholine receptor mutation conferring target-site resistance to imidacloprid in Nilaparvata lugens (brown planthopper) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diverse Actions and Target-Site Selectivity of Neonicotinoids: Structural Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nicotinic acetylcholine receptor modulator insecticides act on diverse receptor subtypes with distinct subunit compositions | PLOS Genetics [journals.plos.org]

Environmental Fate and Degradation of 5-Hydroxy Imidacloprid-d4: An In-depth Technical Guide

Disclaimer: This technical guide focuses on the environmental fate and degradation of 5-Hydroxy Imidacloprid. Direct experimental data on the deuterated form, 5-Hydroxy Imidacloprid-d4, is not available in the public domain. 5-Hydroxy Imidacloprid-d4 is primarily utilized as an internal standard in analytical chemistry for the precise quantification of 5-Hydroxy Imidacloprid. The environmental behavior of the deuterated compound is expected to be virtually identical to its non-deuterated counterpart, with potential minor variations in degradation rates due to the kinetic isotope effect. The information presented herein is based on studies of the non-deuterated 5-Hydroxy Imidacloprid and its parent compound, Imidacloprid.

Introduction

Imidacloprid is a systemic neonicotinoid insecticide widely used in agriculture. Its extensive application has led to concerns about its environmental persistence and potential impact on non-target organisms. A major degradation product and metabolite of Imidacloprid is 5-Hydroxy Imidacloprid. Understanding the environmental fate and degradation of this metabolite is crucial for a comprehensive assessment of the environmental risks associated with Imidacloprid use. This guide provides a detailed overview of the current scientific understanding of the formation, persistence, and degradation pathways of 5-Hydroxy Imidacloprid in various environmental compartments.

Formation of 5-Hydroxy Imidacloprid

5-Hydroxy Imidacloprid is formed from the parent compound, Imidacloprid, through hydroxylation of the imidazolidine ring. This transformation can occur through both biotic and abiotic processes.

• Metabolic Transformation: In organisms, the hydroxylation of Imidacloprid is a common metabolic pathway.

• Soil and Aquatic Environments: In soil and water, microbial activity and photodegradation are key drivers for the formation of 5-Hydroxy Imidacloprid.

Environmental Fate of Imidacloprid and 5-Hydroxy Imidacloprid

The environmental persistence and mobility of Imidacloprid and its metabolites are influenced by various factors including soil type, pH, temperature, and microbial activity.

Degradation in Soil

Imidacloprid can persist in soil, with its half-life varying significantly depending on environmental conditions. 5-Hydroxy Imidacloprid is one of the primary metabolites detected in soil degradation studies.

Degradation in Aquatic Systems

In aquatic environments, Imidacloprid degradation is primarily driven by photolysis and microbial activity. Hydrolysis also contributes to its breakdown, particularly under alkaline conditions.

Photodegradation

Photodegradation is a significant pathway for the breakdown of Imidacloprid in both water and on soil surfaces, leading to the formation of several photoproducts, including 5-Hydroxy Imidacloprid.

Table 1: Environmental Fate Parameters of Imidacloprid

Parameter	Value	Conditions	Reference
Soil Half-Life (DT50)	40 - 124 days	Unamended vs. organically amended soil	[1]
188 - 997 days	Non-agricultural soil (laboratory)	[1]
69 days	Cropped soils (laboratory)	[1]
12.04 and 11.14 days	Paddy field soil (lower and higher doses)	[2]
Water-Sediment System DT50	30 - 162 days	Microbial degradation	[1]
Soil Surface Photodegradation DT50	4.7 days	Sandy loam soil (laboratory)	[1]
Aqueous Photolysis Half-Life	< 3 hours	-	[3]
43 minutes	HPLC grade water	[4]
126 minutes	Formulated product in tap water	[4]
Hydrolysis Half-Life (t½)	33 - 44 days	pH 7, 25°C	[3]
> 30 days	pH 7, 25°C	[3]

Degradation Pathways

The degradation of Imidacloprid is a complex process involving multiple pathways, leading to a variety of transformation products. The formation of 5-Hydroxy Imidacloprid is a key step in many of these pathways.

Figure 1: Simplified degradation pathway of Imidacloprid.

Experimental Protocols

Soil Degradation Study

A common experimental setup for assessing the degradation of Imidacloprid in soil involves the following steps:

Figure 2: Workflow for a typical soil degradation study.

Methodology:

• Soil Collection and Preparation: Soil samples are collected from relevant agricultural fields, air-dried, and sieved.

• Fortification: The soil is treated with a known concentration of Imidacloprid.

• Incubation: The treated soil is incubated under controlled conditions (e.g., 25°C, 40% water holding capacity) in the dark.

• Sampling: Sub-samples are collected at various time intervals.

• Extraction: Imidacloprid and its metabolites are extracted from the soil using an appropriate solvent mixture (e.g., acetonitrile/water).

• Cleanup: The extract is cleaned up using techniques like solid-phase extraction (SPE) to remove interfering substances.

• Analysis: The concentrations of the parent compound and its metabolites are determined using analytical instruments such as High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Photodegradation Study in Water

The photodegradation of Imidacloprid in an aqueous solution can be investigated as follows:

Methodology:

• Solution Preparation: A solution of Imidacloprid in pure water (e.g., HPLC grade) is prepared at a specific concentration.

• Irradiation: The solution is exposed to a light source that simulates sunlight (e.g., a xenon lamp).

• Sampling: Aliquots of the solution are taken at different time points during irradiation.

• Analysis: The concentration of Imidacloprid and its photoproducts in the samples is quantified using HPLC with a suitable detector (e.g., UV or MS/MS).

Role of 5-Hydroxy Imidacloprid-d4 in Environmental Analysis

Deuterium-labeled internal standards, such as 5-Hydroxy Imidacloprid-d4, are essential tools in analytical chemistry for accurate quantification of target analytes in complex environmental matrices.

References

• 1. rroij.com [rroij.com]
• 2. Performance of Photoactivated Periodate for the Degradation of the Neonicotinoid Pesticide Imidacloprid in Water [ykcs.ac.cn]
• 3. Insights into the Toxicity and Degradation Mechanisms of Imidacloprid Via Physicochemical and Microbial Approaches [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: A Literature Review on the Analysis of 5-Hydroxy Imidacloprid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for the detection and quantification of 5-Hydroxy Imidacloprid, a principal metabolite of the widely used neonicotinoid insecticide, Imidacloprid. Understanding the distribution and concentration of this metabolite is crucial for environmental monitoring, food safety assessment, and toxicological studies.

Introduction to 5-Hydroxy Imidacloprid

Imidacloprid is a systemic insecticide that is extensively used in agriculture for pest control.[1][2] Following application, it is metabolized by organisms and degraded in the environment, forming several metabolic products.[3] 5-Hydroxy Imidacloprid is a major and toxicologically relevant metabolite formed through the oxidation of the parent compound, often mediated by cytochrome P450 enzymes.[4][5] Its presence in various matrices, including plants, soil, water, and biological tissues, necessitates sensitive and reliable analytical methods for its detection and quantification.[4][6][7]

Core Analytical Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The gold standard for the analysis of 5-Hydroxy Imidacloprid is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[8] This technique offers high sensitivity and selectivity, allowing for the accurate quantification of the analyte even in complex matrices.

• Chromatography: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is typically employed for separation, often using a C18 column.[4] The mobile phase commonly consists of a gradient mixture of acetonitrile and water, sometimes with additives like formic acid to improve ionization.[4][9]

• Mass Spectrometry: Electrospray ionization (ESI) is the preferred ionization source, usually operated in positive ion mode to detect the [M+H]⁺ molecular ion for 5-Hydroxy Imidacloprid.[6] Detection is performed in Multiple Reaction Monitoring (MRM) mode, which provides high specificity by monitoring a specific precursor ion to product ion transition.[6]

Experimental Protocols

Detailed and validated protocols are essential for accurate and reproducible results. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and validated sample preparation technique for analyzing pesticide residues, including 5-Hydroxy Imidacloprid, in a variety of samples.[6][9]

General Analytical Workflow

The process from sample collection to final data analysis follows a structured workflow to ensure consistency and accuracy.

General workflow for 5-Hydroxy Imidacloprid analysis.

Detailed QuEChERS Protocol for Plant and Soil Matrices

This protocol is adapted from validated methods for the extraction of Imidacloprid and its metabolites.[9]

• Sample Homogenization: Weigh 10-15 grams of a representative homogenized sample into a 50 mL centrifuge tube. For soil samples, ensure they are sieved to remove large debris.

• Fortification (for QC): For quality control samples, spike the sample with a known concentration of 5-Hydroxy Imidacloprid standard solution.

• Extraction:

  • Add 10 mL of acetonitrile (containing 0.1% formic acid).[6][9]

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at high speed (e.g., 3000-4000 rpm) for 5 minutes.

• Cleanup (Dispersive Solid-Phase Extraction - dSPE):

  • Transfer an aliquot of the upper acetonitrile layer to a dSPE cleanup tube. These tubes typically contain a primary secondary amine (PSA) sorbent to remove fatty acids and other interferences, and anhydrous magnesium sulfate to remove residual water.[9] For samples with high pigment content like crayfish hepatopancreas, graphitized carbon black (GCB) may be added.[6]

  • Vortex the dSPE tube for 30 seconds to 1 minute.

• Final Centrifugation: Centrifuge the dSPE tube for 5 minutes.

• Analysis: Collect the cleaned supernatant, filter if necessary, and inject it into the LC-MS/MS system for analysis.

Metabolic Pathway of Imidacloprid

The primary metabolic transformation of Imidacloprid to 5-Hydroxy Imidacloprid is an oxidation reaction. This hydroxylation is primarily catalyzed by cytochrome P450 monooxygenases in various organisms.[5]

Metabolic conversion of Imidacloprid to 5-Hydroxy Imidacloprid.

Quantitative Data Summary

The performance of an analytical method is defined by several key parameters, including the limit of detection (LOD), limit of quantification (LOQ), and recovery rates.[10] These values vary depending on the matrix and the specific protocol used. The table below summarizes reported quantitative data for 5-Hydroxy Imidacloprid analysis.

Matrix	Analytical Method	LOD	LOQ	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Plant Tissues (Rape, Sunflower)	LC-MS/MS	-	0.005 - 0.01 mg/kg	91 - 97	6.0 - 8.5	[4]
Crayfish Tissues (P. clarkii)	QuEChERS, HPLC-MS/MS	0.02 - 0.5 µg/L	0.05 - 2.0 µg/L	80.6 - 112.7	4.2 - 12.6	[6]
Maize (Leaves, Kernels, Stalk) & Soil	QuEChERS, LC-MS/MS	-	-	>78	<5.4	[9]

Definitions:

• LOD (Limit of Detection): The lowest concentration of an analyte that can be reliably detected above the background noise.[10]

• LOQ (Limit of Quantification): The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.[10]

• Recovery: The percentage of the known amount of analyte that is detected by the analytical method after the entire sample preparation and analysis process.

Conclusion

The analysis of 5-Hydroxy Imidacloprid is predominantly achieved through the highly sensitive and specific LC-MS/MS technique. Sample preparation, particularly using the QuEChERS method, is a critical step for removing matrix interferences and ensuring accurate quantification.[6][9] The methodologies outlined in this guide have been successfully validated across diverse and complex matrices, including various plant tissues, aquatic organisms, and soil.[4][6][9] These robust protocols provide researchers and scientists with reliable tools for monitoring this key metabolite, contributing to a better understanding of the environmental fate and toxicological impact of Imidacloprid.

References

• 1. Development of immunoassays with high sensitivity for detecting imidacloprid in environment and agro-products using phage-borne peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.plos.org [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Qualitative profiling and quantification of neonicotinoid metabolites in human urine by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Advances for Imidacloprid Detection Based on Functional Nanomaterials [mdpi.com]
• 9. Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Validation criteria for an analytical method - Phytocontrol [phytocontrol.com]

Toxicological Profile of 5-Hydroxy Imidacloprid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Imidacloprid, a first-generation neonicotinoid insecticide, undergoes metabolic transformation in vivo, leading to the formation of several metabolites. Among these, 5-hydroxy imidacloprid is a significant product of the hydroxylation of the imidazolidine ring. This technical guide provides a comprehensive overview of the toxicological profile of 5-hydroxy imidacloprid, summarizing key quantitative data, detailing experimental protocols for its assessment, and visualizing its metabolic pathway and mechanism of action. This document is intended to serve as a core resource for researchers, scientists, and drug development professionals engaged in the study of neonicotinoid toxicology and metabolism.

Introduction

Imidacloprid is a systemic insecticide that acts as an agonist at insect nicotinic acetylcholine receptors (nAChRs), leading to paralysis and death.[1] Its metabolic fate in various organisms, including mammals and insects, is a critical aspect of its overall toxicological profile. One of the primary metabolic pathways is the oxidation of the imidazolidine ring, resulting in the formation of 4-hydroxy and 5-hydroxy imidacloprid.[2] This guide focuses specifically on the toxicological characteristics of the 5-hydroxy metabolite.

Quantitative Toxicological Data

The following tables summarize the key quantitative data available for 5-hydroxy imidacloprid and its parent compound, imidacloprid, to facilitate direct comparison.

Table 1: Acute Oral Toxicity Data

Compound	Species	Sex	LD50 (mg/kg bw)	Purity (%)	Reference
Imidacloprid	Rat	Male	424	Technical	[3]
Imidacloprid	Rat	Female	450-475	Technical	[3]
Imidacloprid	Mouse	Male	131	Technical	[3]
Imidacloprid	Mouse	Female	168	Technical	[3]
1-(6-Chloro-3-pyridylmethyl)-2-imidazolidinone	Rat	Male	4080	99.9	[1]

Note: Specific LD50 values for 5-hydroxy imidacloprid in rats were not explicitly found in the search results. The table includes data for a related metabolite for context.

Table 2: In Vitro Metabolism Kinetics (Microsomal Conversion of Imidacloprid to 5-Hydroxy Imidacloprid)

Species	Enzyme Source	Km (μM)	Vmax (pmol/min/mg protein)	Reference
Rat	Liver Microsomes	158.7	38.4	[4][5]
Rainbow Trout	Liver Microsomes	79.2	0.75	[4][5]
Mouse	Liver Microsomes	2466	1.73 (nmol/min/mg protein)	[6]

Table 3: No-Observed-Adverse-Effect-Level (NOAEL) for Imidacloprid (Relevant for understanding the toxicological context)

Study Type	Species	NOAEL	Effects Observed at LOAEL	Reference
Subchronic (90-day)	Rat (Male)	14 mg/kg/day	Reduced body weight gain, liver damage	[7]
1-Year Feeding	Dog	1250 ppm (41 mg/kg/day)	Increased cholesterol, liver stress	[8]
3-Generation Reproduction	Rat	100 ppm (8 mg/kg/day)	Decreased pup body weight	[8]
Developmental Neurotoxicity	Rat	7.4 mg/kg/day	Treatment-related effects in pups	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the toxicological assessment of 5-hydroxy imidacloprid.

Acute Oral Toxicity Study in Rats (Modified from OECD Guideline 423)

Objective: To determine the acute oral toxicity (LD50) of 5-hydroxy imidacloprid.

Test Animals: Young adult, healthy, nulliparous, and non-pregnant female Wistar rats. Animals are fasted (food, but not water) for at least 16 hours prior to administration.[7]

Dose Preparation and Administration:

• The test substance, 5-hydroxy imidacloprid, is dissolved in a suitable vehicle (e.g., corn oil).

• Doses are prepared shortly before administration.

• A single dose is administered to the rats by oral gavage. The volume should generally not exceed 1 mL/100g of body weight.[8]

Procedure (Stepwise Approach):

• A starting dose of 300 mg/kg body weight is administered to a group of three female rats.

• If no mortality occurs, a higher dose of 2000 mg/kg is administered to another group of three female rats.

• If mortality occurs at the starting dose, the next lower dose level (e.g., 50 mg/kg) is tested.

• This stepwise procedure continues until the dose causing mortality in a certain proportion of animals is identified, allowing for classification of the substance's toxicity.

Observations:

• Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and changes in body weight.[7]

• Observations are made frequently on the day of dosing and at least once daily for 14 days.[7]

• At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.

In Vitro Metabolism using Rat Liver Microsomes

Objective: To determine the kinetic parameters (Km and Vmax) of the formation of 5-hydroxy imidacloprid from imidacloprid.

Materials:

• Rat liver microsomes

• Imidacloprid stock solution

• NADPH regenerating system (or NADPH)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• LC-MS/MS system for analysis

Procedure:

• Prepare incubation mixtures containing rat liver microsomes (final protein concentration of 0.5 mg/mL) and varying concentrations of imidacloprid in phosphate buffer.[4]

• Pre-incubate the mixtures at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate for a specific time (e.g., up to 60 minutes) at 37°C with gentle agitation.[6]

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.[6]

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant for the concentration of 5-hydroxy imidacloprid using a validated LC-MS/MS method.

Data Analysis:

• Plot the rate of 5-hydroxy imidacloprid formation against the substrate (imidacloprid) concentration.

• Fit the data to the Michaelis-Menten equation to determine the Km and Vmax values.[4]

Whole-Cell Patch-Clamp Electrophysiology on Insect Neurons

Objective: To characterize the effects of 5-hydroxy imidacloprid on nicotinic acetylcholine receptors (nAChRs) in insect neurons.

Preparation of Neurons:

• Isolate neurons from the central nervous system of an appropriate insect model (e.g., Drosophila melanogaster larvae).

• Culture the neurons on a suitable substrate.

Recording Setup:

• Use a patch-clamp amplifier and data acquisition system.

• Pull glass micropipettes to a resistance of 5-10 MΩ and fill with an appropriate intracellular solution.

• Perfuse the recording chamber with an extracellular saline solution.

Procedure:

• Establish a whole-cell recording configuration on a target neuron.

• In voltage-clamp mode, hold the neuron at a potential of -70 mV.

• Apply acetylcholine (the natural agonist) to elicit a baseline current response through nAChRs.

• After washing out the acetylcholine, apply varying concentrations of 5-hydroxy imidacloprid to the neuron and record the resulting current.

• To determine if 5-hydroxy imidacloprid acts as an agonist, partial agonist, or antagonist, co-apply it with acetylcholine.

Data Analysis:

• Measure the peak amplitude of the currents elicited by different concentrations of 5-hydroxy imidacloprid.

• Construct a dose-response curve to determine the EC50 (effective concentration for 50% maximal response).

• Compare the maximal current induced by 5-hydroxy imidacloprid to that induced by acetylcholine to determine its efficacy.

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Imidacloprid

The primary metabolic pathway for imidacloprid in mammals involves hydroxylation of the imidazolidine ring to form 4- and 5-hydroxy imidacloprid, followed by dehydration to the olefin metabolite. Another significant pathway is the oxidative cleavage leading to 6-chloronicotinic acid.

References

• 1. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 3. In vitro metabolism of imidacloprid and acetamiprid in rainbow trout and rat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro metabolism of imidacloprid and acetamiprid in rainbow trout and rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. downloads.regulations.gov [downloads.regulations.gov]

The Pivotal Role of 5-Hydroxy Imidacloprid-d4 in Advancing Insecticide Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The neonicotinoid insecticide Imidacloprid has been a cornerstone of pest management strategies for decades. Understanding its metabolic fate and ensuring accurate quantification in various matrices are critical for assessing its efficacy, environmental impact, and ensuring food safety. 5-Hydroxy Imidacloprid is a principal metabolite of Imidacloprid, exhibiting its own toxicological profile. To achieve the highest degree of accuracy in analytical studies, the use of stable isotope-labeled internal standards is indispensable. This technical guide delves into the core of insecticide research by focusing on the synthesis, analytical application, and significance of 5-Hydroxy Imidacloprid-d4. The incorporation of a deuterated internal standard like 5-Hydroxy Imidacloprid-d4 is paramount for mitigating matrix effects and enhancing the reliability of quantitative analysis, particularly in complex biological and environmental samples.

Data Presentation: Physicochemical Properties and Mass Spectrometric Parameters

Accurate analytical method development begins with a thorough understanding of the physicochemical properties and mass spectrometric behavior of the analyte and the internal standard.

Table 1: Physicochemical Properties

Property	Imidacloprid	5-Hydroxy Imidacloprid	Imidacloprid-d4
Molecular Formula	C₉H₁₀ClN₅O₂	C₉H₁₀ClN₅O₃	C₉H₆D₄ClN₅O₂
Molecular Weight	255.66 g/mol [1]	271.66 g/mol [2]	259.69 g/mol [3]
CAS Number	138261-41-3[4]	155802-61-2[2]	1015855-75-0[5]

Table 2: LC-MS/MS Parameters for Quantification

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
5-Hydroxy Imidacloprid	272.1	225.1	189.1
Imidacloprid-d4	260.1	213.0	179.1

Experimental Protocols

Synthesis of 5-Hydroxy Imidacloprid-d4

• Synthesis of a Deuterated Precursor: The initial step would involve the synthesis of a deuterated precursor to the imidazolidine ring of Imidacloprid. This can be achieved through methods such as the reduction of a suitable precursor with a deuterium source (e.g., sodium borodeuteride) or through H/D exchange reactions on the imidazolidine ring itself.

• Formation of Deuterated Imidacloprid: The deuterated precursor would then be reacted with 2-chloro-5-(chloromethyl)pyridine to form Imidacloprid-d4.

• Hydroxylation: The final step would involve the selective hydroxylation of the Imidacloprid-d4 molecule at the 5-position of the imidazolidine ring. This could be achieved through biotransformation using specific microorganisms or enzymes known to hydroxylate Imidacloprid, or through chemical synthesis, potentially involving protection and deprotection steps to ensure regioselectivity.

Sample Preparation: QuEChERS Protocol for Biological and Environmental Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in various matrices.

Materials:

• Homogenized sample (e.g., soil, fruit, vegetable, tissue)

• Acetonitrile (ACN) with 0.1% acetic acid

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• Centrifuge tubes (15 mL and 50 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of ACN with 0.1% acetic acid.

• Spike with an appropriate volume of 5-Hydroxy Imidacloprid-d4 internal standard solution.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Cap the tube and vortex vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing 150 mg of PSA and 900 mg of anhydrous MgSO₄.

• Vortex for 30 seconds.

• Centrifuge at ≥3000 x g for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS Method

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable.

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step. For example: 0-2 min, 5% B; 2-10 min, 5-95% B; 10-12 min, 95% B; 12.1-15 min, 5% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 40 °C.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Collision Gas: Argon.

• MRM Transitions: As listed in Table 2. The collision energy for each transition should be optimized for the specific instrument being used.

Mandatory Visualizations

Imidacloprid Metabolic Pathway

Pesticide Residue Analysis Workflow

Principle of Deuterated Internal Standard

Conclusion

5-Hydroxy Imidacloprid-d4 is a critical tool in modern insecticide research, enabling scientists to achieve highly accurate and reliable quantification of Imidacloprid's primary metabolite. Its use as an internal standard effectively compensates for variations in sample preparation and instrumental analysis, which is essential for robust studies in environmental monitoring, food safety, and pharmacokinetics. The detailed protocols and data presented in this guide provide a solid foundation for researchers to develop and validate their own analytical methods. As the demand for more sensitive and precise detection of pesticide residues continues to grow, the role of stable isotope-labeled standards like 5-Hydroxy Imidacloprid-d4 will become even more significant in ensuring the safety and sustainability of agricultural practices.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative Analysis of Neonicotinoid Insecticide Residues in Foods: Implication for Dietary Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of the insecticide imidacloprid in water and soil using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. dash.harvard.edu [dash.harvard.edu]

A Technical Guide to Deuterated Imidacloprid Standards: Physical and Chemical Properties for Researchers

For researchers, scientists, and drug development professionals, this technical guide provides an in-depth overview of the core physical and chemical properties of deuterated imidacloprid standards. This document compiles essential data, outlines relevant experimental methodologies, and visualizes key concepts to support advanced analytical and research applications.

Deuterated imidacloprid, specifically imidacloprid-d4, serves as a critical internal standard for the accurate quantification of imidacloprid in various matrices.[1][2][3] Its use in analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) is essential for precise and reliable results in residue analysis, environmental monitoring, and metabolism studies.[1]

Core Physical and Chemical Properties

The physical and chemical characteristics of deuterated imidacloprid are fundamental to its application as an analytical standard. While many properties are comparable to its non-deuterated counterpart, the key difference lies in the isotopic labeling, which results in a higher molecular weight.

Table 1: General and Physical Properties of Imidacloprid and Imidacloprid-d4

Property	Imidacloprid	Imidacloprid-d4
IUPAC Name	N-{1-[(6-Chloro-3-pyridyl)methyl]-4,5-dihydroimidazol-2-yl}nitramide[4]	N-[1-[(6-chloro-3-pyridinyl)methyl]-4,4,5,5-tetradeuterioimidazol-2-yl]nitramide[5]
CAS Number	138261-41-3[4]	1015855-75-0[5]
Molecular Formula	C₉H₁₀ClN₅O₂[4]	C₉H₆D₄ClN₅O₂[1]
Molecular Weight	255.66 g/mol [4]	259.7 g/mol [1]
Appearance	Colorless crystals[4][6]	Solid[1]
Melting Point	136.4 to 143.8 °C[4]	Not explicitly stated for d4, but expected to be similar to the parent compound.
Solubility in Water	0.61 g/L (at 20 °C)[7]	Information not available, but expected to be similar to the parent compound.
Solubility in Organic Solvents	Dichloromethane: 50.0 - 100.0 g/L, Isopropanol: 1.0-2.0 g/L, Toluene: 0.5-1.0 g/L (at 20 °C)[8]	DMSO: slightly soluble, Methanol: slightly soluble[1]
Stability	Stable under recommended storage conditions.[6] Stable to hydrolysis at pH 5-11.[6]	≥ 4 years (when stored properly)[1]

Mechanism of Action: A Neuronal Pathway Blockade

Imidacloprid belongs to the neonicotinoid class of insecticides and functions by disrupting the central nervous system of insects.[9] It acts as an agonist on the postsynaptic nicotinic acetylcholine receptors (nAChRs).[7][10] This binding is much stronger in insect neuron receptors than in their mammalian counterparts, which accounts for its selective toxicity.[4] The persistent activation of these receptors leads to an initial hyperexcitation, followed by a blockage of nerve impulse transmission, resulting in paralysis and death of the insect.[4][10]

Figure 1: Simplified signaling pathway of Imidacloprid's mechanism of action.

Experimental Protocols: Characterization and Quantification

The characterization and quantification of deuterated imidacloprid standards involve a range of analytical techniques. While specific, detailed protocols are often proprietary to the manufacturer, the general methodologies are well-established in the field of analytical chemistry.

1. Synthesis of Deuterated Imidacloprid:

The synthesis of isotopically labeled compounds like imidacloprid-d4 is a multi-step process. For instance, a reported synthesis of 13C and 15N labeled imidacloprid involved an eight-step process starting from readily available labeled precursors.[11] A general workflow for such a synthesis is outlined below.

Figure 2: General workflow for the synthesis and characterization of a deuterated standard.

2. Purity and Identity Confirmation:

The confirmation of the chemical structure and the assessment of the purity of the deuterated standard are crucial.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure and the position of the deuterium labels.[12][13] The absence of signals at specific positions in the ¹H NMR spectrum, corresponding to the deuterated sites, confirms successful labeling.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and confirm the isotopic enrichment.[14][15] The observed molecular ion peak for imidacloprid-d4 will be shifted by approximately 4 mass units compared to the unlabeled compound.

3. Quantification in Analytical Methods:

Deuterated imidacloprid is primarily used as an internal standard in quantitative analysis. The following outlines a general workflow for its use in a typical LC-MS/MS method.

Figure 3: Experimental workflow for the quantification of Imidacloprid using a deuterated internal standard.

A detailed experimental protocol for the determination of imidacloprid in paddy water and soil by LC-ESI-MS/MS has been described, which can be adapted for various matrices.[16] This involves sample extraction, chromatographic separation, and detection using multiple reaction monitoring (MRM) mode to enhance selectivity and sensitivity.[16]

Conclusion

Deuterated imidacloprid standards are indispensable tools for researchers and analytical scientists. A thorough understanding of their physical and chemical properties, coupled with appropriate experimental methodologies, is paramount for achieving accurate and reproducible results. This guide provides a foundational understanding to support the effective use of these standards in demanding research and regulatory applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Imidacloprid-D4 - Deuterated Reference Standard for Method Validation (CAS 1015855-75-0) [witega.de]
• 4. Imidacloprid - Wikipedia [en.wikipedia.org]
• 5. Imidacloprid-d4 | C9H10ClN5O2 | CID 16212231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Imidacloprid | C9H10ClN5O2 | CID 86287518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Imidacloprid Technical Fact Sheet [npic.orst.edu]
• 8. EXTOXNET PIP - IMIDACLOPRID [extoxnet.orst.edu]
• 9. hpc-standards.com [hpc-standards.com]
• 10. grokipedia.com [grokipedia.com]
• 11. Total synthesis of 13 C2 ,15 N-imidacloprid with three stable isotopes in the pyridine ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0040292) [hmdb.ca]
• 13. moca.net.ua [moca.net.ua]
• 14. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. web.tuat.ac.jp [web.tuat.ac.jp]

A Technical Guide to Commercial Sourcing of 5-Hydroxy Imidacloprid-d4 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 5-Hydroxy Imidacloprid-d4, a critical internal standard for the quantitative analysis of the neonicotinoid insecticide imidacloprid and its metabolites. This document offers a compilation of supplier information, key technical data, and a detailed experimental protocol for its use in analytical methodologies.

Commercial Supplier Landscape

The availability of high-purity, isotopically labeled standards is paramount for accurate and reproducible analytical results in research and development. 5-Hydroxy Imidacloprid-d4 is utilized as an internal standard in mass spectrometry-based methods to compensate for matrix effects and variations in sample processing.[1] While the market for this specific deuterated metabolite is specialized, several reputable suppliers of stable isotope-labeled compounds are potential sources.

Below is a summary of a key supplier and other potential vendors who offer related compounds, which may indicate a capability to synthesize or source 5-Hydroxy Imidacloprid-d4 upon request.

Supplier	Product Name	Catalog Number	Purity	Isotopic Enrichment	Format	Storage Conditions
MedChemExpress	5-Hydroxy Imidacloprid-d4	HY-B0838S1	>98%	No data	Solid	4°C, protect from light. In solvent: -80°C (6 months); -20°C (1 month)
Cayman Chemical	Imidacloprid-d4	1015855-75-0	≥99% deuterated forms (d1-d4)	No data	Solid	-20°C
Cambridge Isotope Laboratories	Imidacloprid (4,4,5,5-D₄, 98%)	DLM-8512-1.2	98%	No data	100 µg/mL in methanol	Room temperature, away from light and moisture
Sigma-Aldrich (PESTANAL®)	Imidacloprid-d4	33803	Analytical Standard	M+4	Neat solid	No data
Santa Cruz Biotechnology	5-Hydroxy-Imidacloprid	sc-212085	No data	N/A (unlabeled)	Solid	Room temperature

Experimental Protocol: Quantification of 5-Hydroxy Imidacloprid using LC-MS/MS with 5-Hydroxy Imidacloprid-d4 Internal Standard

This protocol is a synthesized methodology based on established QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis techniques for neonicotinoid residues in various matrices.[2][3][4]

Sample Preparation (QuEChERS Protocol)

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in food and agricultural matrices.

a. Extraction:

• Weigh 5 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of deionized water and vortex to homogenize.

• Add 15 mL of acetonitrile.

• Add the contents of a commercially available QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium citrate sesquihydrate).

• Immediately shake vigorously for 1 minute.

• Centrifuge at ≥3400 rpm for 5 minutes.

b. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer 1 mL of the acetonitrile supernatant to a 2 mL dSPE tube containing a cleanup sorbent mixture (e.g., 150 mg MgSO₄, 25 mg PSA, and 7.5 mg GCB for plant matrices, or 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 for honey).[3][5]

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• Collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis

a. Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in methanol or acetonitrile (B) is typical.[6]

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

b. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ion transitions for both 5-Hydroxy Imidacloprid and the 5-Hydroxy Imidacloprid-d4 internal standard need to be optimized on the specific instrument. As a starting point, the precursor ion for 5-Hydroxy Imidacloprid would be its protonated molecule [M+H]⁺.

c. Quantification:

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The use of the deuterated internal standard helps to correct for any loss of analyte during sample preparation and for matrix-induced ion suppression or enhancement in the MS source.

Visualizing Key Processes

To aid in the practical application of this technical guide, the following diagrams illustrate critical workflows.

Figure 1. Workflow for selecting a commercial supplier of a chemical standard.

Figure 2. The QuEChERS sample preparation workflow for pesticide residue analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage [mdpi.com]
• 4. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. amchro.com [amchro.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: LC-MS/MS Method for the Quantification of 5-Hydroxy Imidacloprid-d4

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 5-Hydroxy Imidacloprid-d4. This deuterated internal standard is crucial for the accurate determination of 5-Hydroxy Imidacloprid, a significant metabolite of the widely used neonicotinoid insecticide, Imidacloprid. The methodology outlined is applicable to various biological and environmental matrices, catering to the needs of researchers in toxicology, environmental science, and drug metabolism studies.

The method utilizes a straightforward sample preparation procedure, followed by rapid and selective chromatographic separation and highly sensitive detection using a triple quadrupole mass spectrometer. The use of a deuterated internal standard like Imidacloprid-d4 is a common practice to ensure high accuracy and precision by compensating for matrix effects and variations in sample processing.[1]

Quantitative Performance

The performance of LC-MS/MS methods for the analysis of Imidacloprid and its metabolites has been well-documented, demonstrating high sensitivity and reliability. The following table summarizes typical quantitative data achievable with such methods.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.02–0.5 µg/L	[2]
Limit of Quantification (LOQ)	0.05–2.0 µg/L	[2]
Linearity (R²)	>0.99	Not explicitly stated, but implied by quantitative methods
Recovery	80.6–112.7%	[2]
Relative Standard Deviation (RSD)	4.2–12.6%	[2]

Experimental Protocol

This protocol provides a detailed procedure for the quantification of 5-Hydroxy Imidacloprid-d4, adaptable for various sample matrices.

1. Materials and Reagents

• 5-Hydroxy Imidacloprid-d4 standard (Toronto Research Chemicals or equivalent)[2]

• Imidacloprid-d4 (used as an isotope-labelled internal standard)[2]

• Acetonitrile (HPLC or LC-MS grade)[2]

• Methanol (HPLC or LC-MS grade)[3]

• Water (Ultrapure, 18.2 MΩ·cm)[2]

• Formic acid (LC-MS grade)[4]

• Acetic acid (optional, for extraction)[2]

• Anhydrous Magnesium Sulfate (MgSO₄)[2]

• Sodium Chloride (NaCl)[2]

• Primary Secondary Amine (PSA) sorbent (for cleanup)[2]

• C18 Solid-Phase Extraction (SPE) cartridges (optional, for cleanup)[3]

2. Standard Solution Preparation

Prepare stock solutions of 5-Hydroxy Imidacloprid-d4 in methanol at a concentration of 1 mg/mL. From the stock solution, prepare working standards by serial dilution in an appropriate solvent mixture (e.g., methanol/water, 50:50 v/v) to create a calibration curve ranging from 0.1 ng/mL to 100 ng/mL. All standards should be fortified with the internal standard (e.g., Imidacloprid-d4) at a constant concentration.[2]

3. Sample Preparation (QuEChERS Method)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a common and efficient sample preparation technique.[2]

• Homogenization: Homogenize 10 g of the sample (e.g., tissue, soil).

• Extraction: To the homogenized sample, add 10 mL of acetonitrile (containing 0.1% acetic acid, optional).[2]

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.[2] Vortex vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a tube containing PSA sorbent and anhydrous MgSO₄. Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Final Extract: Collect the supernatant, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in a suitable volume of the initial mobile phase for LC-MS/MS analysis.[3]

4. LC-MS/MS Analysis

• Liquid Chromatography (LC)

  • Column: C18 reversed-phase column (e.g., 2.1 mm i.d. x 150 mm, 5 µm).[4]

  • Mobile Phase A: Water with 0.1% formic acid.[4]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[4]

  • Flow Rate: 0.25 mL/min.[4]

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS)

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[2]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • The precursor ion for Imidacloprid-d4 is m/z 260.1, with product ions at m/z 213.0 and 179.1.[1][5] For 5-Hydroxy Imidacloprid-d4, the precursor ion would be expected to be higher due to the addition of an oxygen atom. The exact m/z would need to be determined by infusion of the standard, but would be approximately m/z 276.

    • Quantifier Ion: The most abundant product ion.

    • Qualifier Ion: The second most abundant product ion.

  • Instrument Parameters: Optimize collision energy, declustering potential, and other source parameters by infusing the analytical standard.

5. Data Analysis and Quantification

Quantification is performed by constructing a calibration curve of the peak area ratio of the analyte to the internal standard versus the concentration of the analyte. The concentration of 5-Hydroxy Imidacloprid-d4 in the samples is then determined from this curve.

Visualizations

Caption: Experimental workflow for LC-MS/MS quantification.

Caption: Logical relationship for generating a calibration curve.

References

• 1. researchtrends.net [researchtrends.net]
• 2. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Two fatal intoxication cases with imidacloprid: LC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]

Application Notes and Protocols for the Use of 5-Hydroxy Imidacloprid-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidacloprid is a widely used neonicotinoid insecticide for crop protection and veterinary applications.[1][2] Its extensive use necessitates robust and reliable analytical methods for monitoring its presence and that of its metabolites in various environmental and biological matrices to ensure food safety and assess environmental impact. 5-Hydroxy Imidacloprid is a significant metabolite of Imidacloprid.[3][4] The use of a stable isotope-labeled internal standard is crucial for accurate quantification in mass spectrometry-based methods, as it compensates for matrix effects and variations in sample preparation and instrument response. 5-Hydroxy Imidacloprid-d4 is an ideal internal standard for the quantification of 5-Hydroxy Imidacloprid and can be used in conjunction with Imidacloprid-d4 for the simultaneous analysis of the parent compound and its metabolite.[2][3]

These application notes provide detailed protocols for the analysis of Imidacloprid and 5-Hydroxy Imidacloprid in various matrices using 5-Hydroxy Imidacloprid-d4 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Imidacloprid

Imidacloprid undergoes metabolic transformation in organisms, leading to various metabolites. One of the primary metabolic pathways involves the hydroxylation of the imidazolidine ring, resulting in the formation of 5-Hydroxy Imidacloprid. This metabolite can retain insecticidal activity.[3]

Metabolic conversion of Imidacloprid.

Experimental Protocols

Analysis of Imidacloprid and 5-Hydroxy Imidacloprid in Water Samples

This protocol is designed for the quantification of Imidacloprid and its metabolite 5-Hydroxy Imidacloprid in water samples.

a. Sample Preparation

• Collect water samples in clean glass containers.

• If immediate analysis is not possible, store the samples at 4°C.[5]

• Filter the water samples through a 0.2 μm syringe filter into an autosampler vial.[5]

• Spike the filtered sample with a known concentration of 5-Hydroxy Imidacloprid-d4 and Imidacloprid-d4 internal standard solution.

• Vortex the vial for 30 seconds to ensure homogeneity.

b. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm × 4.6 mm, 4.6 µm).[5]

  • Mobile Phase: A gradient of 0.1% acetic acid in water (A) and acetonitrile (B).[3][5]

  • Flow Rate: 0.3 mL/min.[5]

  • Injection Volume: 10 µL.[5]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[3]

  • Scan Mode: Multiple Reaction Monitoring (MRM).[5]

  • Ion Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Imidacloprid	256.0	209.0 / 175.0	16 / 19
5-Hydroxy Imidacloprid	272.0	225.0 / 226.1	14 / 9
Imidacloprid-d4 (IS)	260.0	179.0 / 213.0	19 / 19
5-Hydroxy Imidacloprid-d4 (IS)	276.0	229.0 / 230.1	14 / 9
(Note: Collision energies should be optimized for the specific instrument used).[3]

Analysis in Soil and Plant Matrices

This protocol utilizes a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for extraction.[6]

a. Sample Preparation (QuEChERS)

• Homogenize 10 g of the soil or plant sample.

• Add 10 mL of acetonitrile containing 0.1% acetic acid.

• Spike with a known concentration of 5-Hydroxy Imidacloprid-d4 and Imidacloprid-d4 internal standard solution.

• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile extract).

• Add dispersive solid-phase extraction (d-SPE) cleanup sorbent (e.g., PSA, C18, anhydrous magnesium sulfate).

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.2 μm filter into an autosampler vial for LC-MS/MS analysis.

b. LC-MS/MS Analysis

• Follow the same LC-MS/MS conditions as described for water samples.

General experimental workflow.

Data Presentation

Method Validation Data

The following tables summarize typical method validation parameters. The use of 5-Hydroxy Imidacloprid-d4 as an internal standard generally results in high accuracy and precision.

Table 1: Recovery and Precision in Different Matrices

Matrix	Analyte	Fortification Level (µg/kg)	Recovery (%)	Relative Standard Deviation (RSD, %)
Soil	Imidacloprid	10	92	4.8
5-Hydroxy Imidacloprid	10	89	5.2
Plant Leaves	Imidacloprid	10	95	3.5
5-Hydroxy Imidacloprid	10	91	4.1
Water	Imidacloprid	1	100 ± 2	< 5
5-Hydroxy Imidacloprid	1	98 ± 3	< 5
(Data is representative and may vary based on specific laboratory conditions and instrumentation).[5][6]

Table 2: Linearity, Limits of Detection (LOD), and Quantification (LOQ)

Analyte	Linear Range (µg/L)	Correlation Coefficient (r²)	LOD (µg/L)	LOQ (µg/L)
Imidacloprid	1 - 200	> 0.999	0.02 - 0.3	0.05 - 1.0
5-Hydroxy Imidacloprid	1 - 200	> 0.99	0.05	0.15
(Values are matrix-dependent and should be determined for each specific application).[3][5]

Conclusion

The use of 5-Hydroxy Imidacloprid-d4 as an internal standard provides a robust and reliable method for the accurate quantification of 5-Hydroxy Imidacloprid in various complex matrices. The detailed protocols and validation data presented here serve as a comprehensive guide for researchers, scientists, and drug development professionals. The application of these methods will aid in generating high-quality data for environmental monitoring, food safety assessment, and pharmacokinetic studies of Imidacloprid.

References

• 1. caltestlabs.com [caltestlabs.com]
• 2. caymanchem.com [caymanchem.com]
• 3. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Qualitative profiling and quantification of neonicotinoid metabolites in human urine by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. web.tuat.ac.jp [web.tuat.ac.jp]
• 6. Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 5-Hydroxy Imidacloprid-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy Imidacloprid is a significant metabolite of Imidacloprid, a widely used neonicotinoid insecticide. Monitoring its levels in various biological and environmental matrices is crucial for toxicological assessments, pharmacokinetic studies, and environmental impact analysis. The use of a stable isotope-labeled internal standard, such as 5-Hydroxy Imidacloprid-d4, is the gold standard for quantitative analysis using mass spectrometry, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.

This document provides detailed application notes and a comprehensive protocol for the sample preparation and analysis of 5-Hydroxy Imidacloprid, with a strong recommendation for the use of 5-Hydroxy Imidacloprid-d4 as an internal standard. The methodologies described are primarily based on the robust and widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique, followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation Techniques: An Overview

The choice of sample preparation technique is critical for accurate and precise quantification of 5-Hydroxy Imidacloprid. The primary goal is to extract the analyte from the sample matrix and remove interfering substances that could suppress or enhance the analyte signal during LC-MS/MS analysis. The most common techniques include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method has become the preferred technique for pesticide residue analysis in a wide range of matrices due to its simplicity, high throughput, and low solvent consumption. It involves a two-step process: an extraction/partitioning step with an organic solvent and salts, followed by a dispersive solid-phase extraction (d-SPE) step for cleanup.

• Solid-Phase Extraction (SPE): SPE is a more traditional and highly effective technique for sample cleanup and concentration. It utilizes a solid sorbent packed in a cartridge to selectively retain the analyte of interest while allowing interfering compounds to pass through. The analyte is then eluted with a small volume of a suitable solvent.

• Liquid-Liquid Extraction (LLE): LLE is a classic extraction method based on the differential solubility of the analyte in two immiscible liquids. While effective, it can be labor-intensive and requires larger volumes of organic solvents.

This application note will focus on the QuEChERS protocol due to its widespread adoption and proven efficacy for the analysis of imidacloprid and its metabolites.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of 5-Hydroxy Imidacloprid in various matrices using different sample preparation techniques. The use of a deuterated internal standard like 5-Hydroxy Imidacloprid-d4 is crucial for achieving the reported levels of accuracy and precision.

Matrix	Sample Preparation Method	Analytical Technique	Recovery (%)	LOQ (ng/g or ng/mL)	RSD (%)	Citation
Crayfish Tissues	QuEChERS	HPLC-MS/MS	80.6 - 112.7	0.05 - 2.0 (µg/L)	4.2 - 12.6	[1]
Plant Matrices	LLE & SPE	LC-MS/MS	91 - 97	10	6.0 - 8.5	[2]
Maize and Soil	QuEChERS	LC-MS/MS	>78	Not Specified	<5.4	[3]
Tomatoes	QuEChERS	LC-MS/MS	88.81	3.44 - 4.07 (µg/kg)	0.84 - 5.43	[4]
Human Urine	SPE	LC-MS/MS	Not Specified	0.5 - 2000 (pg/mL)	Not Specified	[5]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Biological Matrices (e.g., Plasma, Homogenized Tissue)

This protocol is adapted from a validated method for the analysis of imidacloprid and its metabolites in biological tissues[1].

1. Materials and Reagents

• Acetonitrile (ACN), HPLC grade

• Acetic Acid, glacial

• Anhydrous Magnesium Sulfate (MgSO₄)

• Sodium Chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• Graphitized Carbon Black (GCB) (optional, for pigmented samples)

• 50 mL and 15 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

2. Sample Extraction

• Weigh 2 g of homogenized tissue or pipette 2 mL of plasma into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile containing 1% acetic acid.

• Add the appropriate amount of 5-Hydroxy Imidacloprid-d4 internal standard solution.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Cap the tube tightly and vortex vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube. The composition of the d-SPE tube will depend on the matrix:

  • For general biological matrices: 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg C18.

  • For highly pigmented matrices: Consider adding 50 mg of GCB to the d-SPE mixture to remove pigments. Note that GCB can retain planar analytes, so recovery should be carefully checked.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes to pellet the sorbent.

• Carefully collect the supernatant and transfer it to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

1. Chromatographic Conditions (Typical)

• LC System: Agilent 1290 Infinity II or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical starting condition is 95% A, ramping to 95% B over several minutes, followed by a re-equilibration step. The gradient should be optimized to ensure good separation from matrix components.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

2. Mass Spectrometry Conditions (Typical)

• MS System: Agilent 6470 Triple Quadrupole LC/MS or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • 5-Hydroxy Imidacloprid: The precursor ion will be [M+H]⁺. Product ions should be determined by infusing a standard solution.

  • 5-Hydroxy Imidacloprid-d4: The precursor ion will be [M+H]⁺ (with a +4 Da shift from the non-deuterated analyte). Product ions will also show a corresponding mass shift.

• Instrument Parameters: Dwell time, collision energy, and other MS parameters should be optimized for maximum sensitivity and specificity for each analyte and its internal standard.

Visualizations

Experimental Workflow

References

• 1. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: QuEChERS Method for 5-Hydroxy Imidacloprid-d4 Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed application note and protocol for the extraction of 5-Hydroxy Imidacloprid-d4 from various matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. 5-Hydroxy Imidacloprid is a significant metabolite of the widely used neonicotinoid insecticide, Imidacloprid. The deuterated form, 5-Hydroxy Imidacloprid-d4, is commonly used as an internal standard in analytical testing to ensure accuracy and precision. The QuEChERS method offers a simple and effective approach for sample preparation prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle

The QuEChERS method is a two-step process involving an extraction and partitioning step, followed by a dispersive solid-phase extraction (dSPE) cleanup. Initially, the sample is homogenized and extracted with an organic solvent, typically acetonitrile, in the presence of salts to induce phase separation from the aqueous matrix. Subsequently, an aliquot of the organic extract is cleaned up using a dSPE sorbent to remove interfering matrix components such as lipids, pigments, and sugars before instrumental analysis.

Application

This protocol is applicable for the quantitative analysis of 5-Hydroxy Imidacloprid-d4 in various biological and environmental matrices, including but not limited to plant tissues, pollen, and animal tissues.

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade)

• Salts: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl), Trisodium citrate dihydrate, Sodium citrate

• dSPE Sorbents: Primary secondary amine (PSA), C18, Graphitized carbon black (GCB)

• Internal Standard: 5-Hydroxy Imidacloprid-d4 solution of known concentration

• Equipment: Homogenizer, Centrifuge, Vortex mixer, Analytical balance, Syringe filters (0.22 µm)

Sample Preparation and Extraction

• Sample Homogenization: Weigh a representative portion of the sample (e.g., 2-10 g of plant tissue or 1-5 g of animal tissue) into a 50 mL centrifuge tube. For dry samples, it may be necessary to add a small amount of water to achieve at least 80% hydration before extraction.

• Internal Standard Spiking: Spike the sample with a known amount of 5-Hydroxy Imidacloprid-d4 internal standard solution.

• Solvent Addition: Add 10 mL of acetonitrile to the centrifuge tube. For certain matrices, acetonitrile containing 0.1% acetic acid can improve the recovery of more polar metabolites[1][2].

• Extraction: Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add the appropriate QuEChERS salt mixture. A common mixture for many matrices is 4 g of anhydrous MgSO₄, 1 g of NaCl, 1 g of trisodium citrate dihydrate, and 0.5 g of sodium citrate[3]. The addition of salts induces phase separation and drives the analytes into the acetonitrile layer.

• Centrifugation: Immediately shake the tube vigorously for 1 minute and then centrifuge at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Supernatant Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the dSPE sorbent.

• Sorbent Selection: The choice of dSPE sorbent depends on the matrix. A common combination for general matrices is 150 mg MgSO₄ and 50 mg PSA. For samples with high fat content, C18 may be added. For samples with significant pigmentation, GCB can be used, although it may reduce the recovery of planar analytes. A mixture of PSA and C18 has been shown to provide good recoveries for neonicotinoids in flower blossoms[4].

• Cleanup: Vortex the tube for 30 seconds to 1 minute to ensure thorough mixing of the extract with the sorbent.

• Centrifugation: Centrifuge the tube at high speed (e.g., ≥10,000 x g) for 2-5 minutes to pellet the sorbent.

• Final Extract: Transfer the cleaned supernatant to an autosampler vial for LC-MS/MS analysis. The extract may be filtered through a 0.22 µm syringe filter if necessary.

LC-MS/MS Analysis

The analysis of 5-Hydroxy Imidacloprid-d4 is typically performed using a liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source operating in positive ion mode.

Suggested LC-MS/MS Parameters

Parameter	Recommended Condition
LC Column	C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid
Gradient	A typical gradient starts with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by re-equilibration.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Specific precursor and product ions for 5-Hydroxy Imidacloprid-d4 need to be determined by direct infusion or from literature. For the non-deuterated form, [M+H]+ is the precursor ion[1][2].

Data Presentation

Quantitative Performance Data for Imidacloprid and its Metabolites using QuEChERS

The following tables summarize the performance data from various studies utilizing the QuEChERS method for the analysis of Imidacloprid and its metabolites. While specific data for 5-Hydroxy Imidacloprid-d4 is limited, the data for the non-deuterated analogue and the parent compound provide a strong indication of the expected performance.

Table 1: Recovery Data

Analyte	Matrix	Spiking Level (ng/g or µg/kg)	Recovery (%)	Reference
Imidacloprid	Crayfish Tissues	0.05 - 2.0 µg/kg	80.6 - 112.7	[1][2]
5-Hydroxy Imidacloprid	Crayfish Tissues	0.05 - 2.0 µg/kg	80.6 - 112.7	[1][2]
Neonicotinoids (general)	Flower Blossoms	50 ng/g	>89	[4]
Imidacloprid & Metabolites	Cotton Flower, Pollen, Honey	0.01 µg/g	80.42 - 99.83	[5]
Neonicotinoids (general)	Leaf Tissue	Not specified	78.4 - 93.6	[3]
Neonicotinoids (general)	Pollen	Not specified	89.4 - 101	[3]

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	Matrix	LOD (µg/kg or µg/L)	LOQ (µg/kg or µg/L)	Reference
Imidacloprid	Crayfish Tissues	0.02 - 0.5 µg/L	0.05 - 2.0 µg/L	[1][2]
5-Hydroxy Imidacloprid	Crayfish Tissues	0.02 - 0.5 µg/L	0.05 - 2.0 µg/L	[1][2]
Imidacloprid & Metabolites	Cotton Flower, etc.	-	0.01 µg/g	[5]

Experimental Workflow and Signaling Pathways

Below are diagrams illustrating the experimental workflow for the QuEChERS method.

Caption: QuEChERS experimental workflow for 5-Hydroxy Imidacloprid-d4 extraction.

Logical Relationships

The following diagram illustrates the logical relationship and considerations in developing a QuEChERS method.

Caption: Logical considerations for QuEChERS method development and validation.

References

• 1. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Validation of QuEChERS Method for Estimation of Imidacloprid and its Metabolites in Cotton Flower, Pollen, Nectariferous Tissue, and Honey - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction (SPE) for the Cleanup of 5-Hydroxy Imidacloprid-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Hydroxy Imidacloprid-d4 is a deuterated internal standard for 5-Hydroxy Imidacloprid, a major metabolite of the widely used neonicotinoid insecticide, Imidacloprid. Accurate quantification of 5-Hydroxy Imidacloprid in various biological and environmental matrices is crucial for pharmacokinetic, toxicokinetic, and environmental fate studies. Due to the complexity of these matrices, a robust sample cleanup method is essential to minimize matrix effects and ensure accurate and precise analytical results, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Solid-phase extraction (SPE) is a widely adopted technique for the selective removal of interferences from complex samples, offering high recovery and clean extracts.

This application note provides a detailed protocol for the solid-phase extraction of 5-Hydroxy Imidacloprid-d4 from aqueous matrices. The methodology is adapted from established procedures for Imidacloprid and its non-deuterated metabolites.[1][2][3][4] Given the structural similarity, the SPE behavior of 5-Hydroxy Imidacloprid-d4 is expected to be nearly identical to its non-deuterated analog.

Data Presentation

Analyte	Matrix	Sample Preparation Method	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Imidacloprid	Crayfish Tissues	QuEChERS with neutral alumina cleanup	80.6 - 112.7	4.2 - 12.6	[2]
5-Hydroxy Imidacloprid	Crayfish Tissues	QuEChERS with neutral alumina cleanup	80.6 - 112.7	4.2 - 12.6	[2]
Imidacloprid	Tomato	Acetonitrile extraction, column chromatography cleanup	85.20 - 93.15	Not Specified	[5]
Imidacloprid	Peach, Pear, Courgette, Celery, Apricot	Dichloromethane extraction with diatomaceous earth cartridges	74.5 - 105	< 10	[3]
Imidacloprid	Chestnut, Shallot, Ginger, Tea	SPE with Activated Carbon and HLB cartridges	82.1 - 108.5	≤ 8.6	[4]

Experimental Protocols

This protocol outlines a general procedure for the solid-phase extraction of 5-Hydroxy Imidacloprid-d4 from an aqueous sample, such as urine or a water sample. A reversed-phase SPE sorbent is recommended due to the polar nature of 5-Hydroxy Imidacloprid.

Materials and Reagents

• SPE Device: Reversed-phase SPE cartridges (e.g., C18 or a polymeric sorbent like HLB).

• Reagents:

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Deionized Water (18 MΩ·cm)

  • Formic Acid or Acetic Acid (optional, for pH adjustment)

  • Ammonium Hydroxide (optional, for pH adjustment)

• Equipment:

  • SPE vacuum manifold

  • Vortex mixer

  • Centrifuge

  • Evaporation system (e.g., nitrogen evaporator)

  • Analytical balance

  • pH meter

Sample Pre-treatment

• Aqueous Samples (e.g., Water, Urine):

  • Centrifuge the sample at 4000 rpm for 10 minutes to pellet any particulate matter.

  • Take the supernatant for the SPE procedure.

  • Adjust the pH of the sample to approximately 6-7 with dilute formic acid or ammonium hydroxide, if necessary.

Solid-Phase Extraction (SPE) Protocol

This protocol is a general guideline and may require optimization for specific matrices and analytical requirements.

• Sorbent Conditioning:

  • Pass 3 mL of methanol through the SPE cartridge.

  • Ensure the sorbent bed does not go dry.

• Sorbent Equilibration:

  • Pass 3 mL of deionized water through the cartridge.

  • Again, ensure the sorbent bed does not go dry.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of a weak organic solvent solution (e.g., 5% methanol in water) to remove polar interferences. This step may need optimization to ensure the analyte of interest is not eluted.

• Analyte Elution:

  • Elute the 5-Hydroxy Imidacloprid-d4 from the cartridge with 2 x 1.5 mL of a suitable organic solvent, such as acetonitrile or methanol.

• Eluate Post-treatment:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.

  • Vortex the reconstituted sample and transfer it to an autosampler vial.

Mandatory Visualization

Caption: Workflow for the solid-phase extraction of 5-Hydroxy Imidacloprid-d4.

References

• 1. Imidacloprid | C9H10ClN5O2 | CID 86287518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Application of solid-phase extraction and liquid chromatography-mass spectrometry to the determination of neonicotinoid pesticide residues in fruit and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of neonicotinoid pesticides residues in agricultural samples by solid-phase extraction combined with liquid chromatography–tandem mass spectrometry [agris.fao.org]
• 5. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry for the Quantitative Analysis of 5-Hydroxy Imidacloprid-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of 5-Hydroxy Imidacloprid-d4 in complex biological matrices using High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC). The use of a deuterated internal standard, 5-Hydroxy Imidacloprid-d4, is critical for accurate and precise quantification of the corresponding non-labeled analyte, a significant metabolite of the widely used neonicotinoid insecticide, Imidacloprid. This document provides a comprehensive protocol, including sample preparation, LC-HRMS conditions, and expected performance characteristics, to aid researchers in toxicology, environmental science, and drug metabolism studies.

Introduction

Imidacloprid is a systemic insecticide extensively used in agriculture. Its metabolite, 5-Hydroxy Imidacloprid, is of significant toxicological interest.[1][2] Accurate quantification of this metabolite is crucial for understanding the pharmacokinetics and potential toxicity of the parent compound. The use of a stable isotope-labeled internal standard, such as 5-Hydroxy Imidacloprid-d4, is the gold standard for quantitative mass spectrometry, as it effectively compensates for matrix effects and variations in sample processing and instrument response.[3] High-resolution mass spectrometry, particularly with Orbitrap or Time-of-Flight (TOF) analyzers, offers exceptional mass accuracy and resolving power, enabling confident identification and quantification of analytes in complex samples.[4][5]

Experimental Protocols

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices.[3][6]

Materials:

• 50 mL polypropylene centrifuge tubes

• Acetonitrile (ACN) with 1% acetic acid

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - optional, for pigmented matrices

• Centrifuge capable of >3000 x g

• Vortex mixer

Procedure:

• Weigh 10 g of the homogenized sample (e.g., tissue, food product) into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile with 1% acetic acid.

• Spike the sample with an appropriate amount of 5-Hydroxy Imidacloprid-d4 internal standard solution.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Cap the tube tightly and vortex vigorously for 1 minute.

• Centrifuge at >3000 x g for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a new tube containing the d-SPE (dispersive solid-phase extraction) sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

• Vortex for 30 seconds.

• Centrifuge at >3000 x g for 5 minutes.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-HRMS analysis.

Liquid Chromatography

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C

| Injection Volume | 5 µL |

High-Resolution Mass Spectrometry

Instrumentation:

• High-resolution mass spectrometer (e.g., Orbitrap or TOF) equipped with an electrospray ionization (ESI) source.

Conditions:

Parameter	Value
Ionization Mode	ESI Positive
Scan Mode	Full Scan MS / dd-MS2 (data-dependent MS2) or Targeted SIM
Mass Resolution	>70,000 FWHM
Scan Range	m/z 100-1000
Capillary Voltage	3.5 kV
Source Temperature	320 °C
Sheath Gas Flow	40 arbitrary units

| Auxiliary Gas Flow | 10 arbitrary units |

Data Presentation

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of 5-Hydroxy Imidacloprid using LC-HRMS. Data for the deuterated internal standard is used for quantification but is not the reported analyte. The values presented are representative of what can be achieved with the described methodology.

Analyte	Matrix	Recovery (%)	LOD (µg/kg)	LOQ (µg/kg)
5-Hydroxy Imidacloprid	Crayfish Tissue	80.6 - 112.7[3]	0.02 - 0.5[3]	0.05 - 2.0[3]
5-Hydroxy Imidacloprid	Plant Matrices	91 - 97[1]	-	10[1]
Imidacloprid	Honey	-	-	14.7[6]
Imidacloprid	Avian Tissue	80 - 125[7]	-	≤1.2[7]

HRMS Parameters for 5-Hydroxy Imidacloprid and its Deuterated Analog

Compound	Formula	Exact Mass [M+H]⁺
5-Hydroxy Imidacloprid	C₉H₁₀ClN₅O₃	272.0545
5-Hydroxy Imidacloprid-d4	C₉H₆D₄ClN₅O₃	276.0796

Mandatory Visualizations

Experimental Workflow Diagramdot

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of imidacloprid and its relevant metabolites in tomato using modified QuEChERS combined with ultrahigh-pressure liquid chromatography/Orbitrap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. Determination of Neonicotinoid Pesticides in Propolis with Liquid Chromatography Coupled to Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitation of neonicotinoid insecticides, plus qualitative screening for other xenobiotics, in small-mass avian tissue samples using UHPLC high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 5-Hydroxy Imidacloprid-d4 in Soil and Water Matrices

Introduction

Imidacloprid is a widely used neonicotinoid insecticide for crop protection. Its metabolite, 5-Hydroxy Imidacloprid, is of significant environmental interest due to its potential toxicity and persistence. Accurate quantification of this metabolite in complex matrices like soil and water is crucial for environmental monitoring and risk assessment. 5-Hydroxy Imidacloprid-d4, a deuterated analog, serves as an ideal internal standard for robust and reliable quantification using techniques such as High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). This application note provides a detailed protocol for the extraction and quantification of 5-Hydroxy Imidacloprid in soil and water samples, utilizing 5-Hydroxy Imidacloprid-d4 as an internal standard.

Principle

The method employs a systematic extraction of 5-Hydroxy Imidacloprid from soil and water samples, followed by cleanup and analysis using HPLC-MS/MS. The stable isotope-labeled internal standard, 5-Hydroxy Imidacloprid-d4, is spiked into the samples at the beginning of the sample preparation process. This internal standard mimics the behavior of the target analyte throughout the extraction, cleanup, and ionization processes, thereby compensating for any matrix effects and variations in instrument response. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Workflow

Caption: Experimental workflow for the quantification of 5-Hydroxy Imidacloprid.

Materials and Reagents

• Standards: 5-Hydroxy Imidacloprid (analytical grade), 5-Hydroxy Imidacloprid-d4 (isotopic purity >99%)

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (HPLC grade), Formic Acid, Acetic Acid

• Salts: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl)

• SPE Cartridges: For water samples (e.g., Oasis HLB or equivalent)

• dSPE Sorbents: For soil extracts (e.g., PSA, C18, GCB)

• Filters: 0.22 µm syringe filters (PTFE or nylon)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an Electrospray Ionization (ESI) source

• Analytical column suitable for polar compounds (e.g., C18, Phenyl-Hexyl)

Protocols

1. Standard Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 5-Hydroxy Imidacloprid and 5-Hydroxy Imidacloprid-d4 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the 5-Hydroxy Imidacloprid stock solution in an appropriate solvent (e.g., acetonitrile:water, 50:50, v/v) to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of 5-Hydroxy Imidacloprid-d4 at a suitable concentration (e.g., 100 ng/mL) for spiking into samples.

2. Sample Preparation: Water Matrix

• Sample Collection: Collect water samples in amber glass bottles to prevent photodegradation.[1]

• Fortification: To a 100 mL water sample, add a known volume of the 5-Hydroxy Imidacloprid-d4 internal standard spiking solution.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., Oasis HLB, 6 cc, 200 mg) with 5 mL of methanol followed by 5 mL of HPLC-grade water.

  • Load the fortified water sample onto the cartridge at a flow rate of approximately 5-10 mL/min.

  • Wash the cartridge with 5 mL of water to remove interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analytes from the cartridge with 6-8 mL of acetonitrile or methanol.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase starting composition.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to HPLC-MS/MS analysis.

3. Sample Preparation: Soil Matrix

• Sample Collection and Preparation: Collect soil samples from the desired depth. Air-dry the samples and sieve them to remove large debris.[2]

• Weighing and Fortification: Weigh 5-10 g of the homogenized soil into a centrifuge tube. Add a known volume of the 5-Hydroxy Imidacloprid-d4 internal standard spiking solution.

• Extraction (QuEChERS-based approach):

  • Add 10 mL of acetonitrile (or a mixture of acetonitrile and water) to the soil sample.[3][4]

  • Vortex or shake vigorously for 1-2 minutes.

  • Add extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Shake vigorously for another 1-2 minutes.

• Centrifugation: Centrifuge the sample at ≥4000 rpm for 5-10 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Take an aliquot (e.g., 1 mL) of the supernatant (acetonitrile layer) and transfer it to a dSPE tube containing a mixture of sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 1 minute and then centrifuge at high speed for 5 minutes.

• Final Preparation: Take the supernatant, evaporate to dryness if necessary, and reconstitute in the mobile phase. Filter through a 0.22 µm syringe filter before analysis.

HPLC-MS/MS Analysis

• HPLC Conditions (Typical):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate the analyte from matrix interferences (e.g., start with 5% B, ramp to 95% B).

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for 5-Hydroxy Imidacloprid and 5-Hydroxy Imidacloprid-d4 should be optimized.[5]

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
5-Hydroxy Imidacloprid	To be determined	To be determined	To be determined
5-Hydroxy Imidacloprid-d4	To be determined	To be determined	To be determined

Note: Specific m/z values need to be determined empirically by infusing the analytical standards into the mass spectrometer.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of Imidacloprid and its metabolites in environmental matrices. These values can serve as a benchmark for method validation.

Parameter	Water Matrix	Soil Matrix	Reference
Limit of Detection (LOD)	0.004 - 0.5 µg/L	0.017 - 5 µg/kg	[3][6][7]
Limit of Quantification (LOQ)	0.011 - 1.0 µg/L	0.045 - 10 µg/kg	[2][6][7]
Recovery (%)	72.5 - 118%	81 - 112.7%	[2][4][8]
Relative Standard Deviation (RSD)	< 15%	4.2 - 12.6%	[4][7]

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of 5-Hydroxy Imidacloprid in soil and water samples using 5-Hydroxy Imidacloprid-d4 as an internal standard. The described methods, combining efficient sample preparation with sensitive HPLC-MS/MS analysis, are suitable for researchers, scientists, and professionals in environmental monitoring and drug development. The use of a deuterated internal standard ensures high accuracy and precision, making this a reliable approach for the trace-level determination of this important metabolite.

References

• 1. caltestlabs.com [caltestlabs.com]
• 2. chemijournal.com [chemijournal.com]
• 3. Determination of the insecticide imidacloprid in water and soil using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. ccme.ca [ccme.ca]
• 7. Neonicotinoid Insecticide Residues in Surface Water and Soil Associated with Commercial Maize (Corn) Fields in Southwestern Ontario | PLOS One [journals.plos.org]
• 8. mdpi.com [mdpi.com]

Application of 5-Hydroxy Imidacloprid-d4 in Food Safety Analysis: A Detailed Application Note and Protocol

Introduction

Imidacloprid, a neonicotinoid insecticide, is extensively used in agriculture to protect a wide variety of crops.[1][2] Its systemic nature, however, leads to its presence and the accumulation of its metabolites in various food commodities, posing potential risks to consumers.[3][4][5] Among its major metabolites is 5-Hydroxy Imidacloprid, which, along with the parent compound, is a key analyte in food safety monitoring programs. To ensure the accuracy and reliability of analytical methods for quantifying these residues, a stable isotope-labeled internal standard is crucial. 5-Hydroxy Imidacloprid-d4, a deuterated analog of 5-Hydroxy Imidacloprid, serves as an ideal internal standard for mass spectrometry-based analytical techniques, effectively compensating for matrix effects and variations in sample preparation and instrument response.[6]

This application note provides a detailed protocol for the determination of imidacloprid and its metabolite, 5-hydroxy imidacloprid, in various food matrices using 5-Hydroxy Imidacloprid-d4 as an internal standard. The described methodology is primarily based on the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Analytical Principle

The core of this analytical method is the use of isotope dilution mass spectrometry. A known amount of 5-Hydroxy Imidacloprid-d4 is added to the sample at the beginning of the extraction process. Since the deuterated standard is chemically identical to the native analyte, it experiences the same extraction efficiency and ionization suppression or enhancement during LC-MS/MS analysis. By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard, accurate quantification can be achieved, regardless of sample matrix variations.

Logical Relationship of Analytical Steps

Caption: Workflow from sample preparation to final result reporting.

Experimental Protocols

Reagents and Materials

• Standards:

  • Imidacloprid (PESTANAL®, analytical standard)

  • 5-Hydroxy Imidacloprid

  • 5-Hydroxy Imidacloprid-d4 (Internal Standard)

• Solvents (HPLC or LC-MS grade):

  • Acetonitrile

  • Methanol

  • Water (ultrapure)

  • Formic acid

  • Acetic acid

• QuEChERS Salts and Sorbents:

  • Anhydrous magnesium sulfate (MgSO₄)

  • Sodium chloride (NaCl)

  • Primary secondary amine (PSA) sorbent

  • C18 sorbent

  • Graphitized carbon black (GCB) - for pigmented samples

• Other:

  • Centrifuge tubes (15 mL and 50 mL)

  • Syringe filters (0.22 µm)

  • Autosampler vials

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Imidacloprid, 5-Hydroxy Imidacloprid, and 5-Hydroxy Imidacloprid-d4 in acetonitrile.

• Intermediate Standard Mixture (10 µg/mL): Prepare a mixed intermediate standard solution containing Imidacloprid and 5-Hydroxy Imidacloprid in acetonitrile.

• Working Standard Solutions: Serially dilute the intermediate standard mixture with a suitable solvent (e.g., acetonitrile/water) to prepare a series of working standard solutions for calibration curves (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

• Internal Standard Spiking Solution (1 µg/mL): Prepare a spiking solution of 5-Hydroxy Imidacloprid-d4 in acetonitrile.

Sample Preparation (QuEChERS Method)

The following is a general protocol that can be adapted for various food matrices.

Sample Preparation Workflow

Caption: Step-by-step QuEChERS sample preparation workflow.

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables) until a uniform consistency is achieved.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 100 µL of the 1 µg/mL 5-Hydroxy Imidacloprid-d4 internal standard spiking solution.

  • Add 10 mL of acetonitrile (with 1% acetic acid for better recovery of some metabolites).[7]

  • Vortex for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at 5000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile extract) to a 2 mL microcentrifuge tube containing the d-SPE cleanup sorbents. The choice of sorbents depends on the matrix:

    • General Fruits and Vegetables: 150 mg MgSO₄, 50 mg PSA.

    • Samples with Fats and Waxes: Add 50 mg C18.

    • Pigmented Samples (e.g., leafy greens, red peppers): Add 7.5-50 mg GCB.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Extract:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions. Optimization may be required for specific instruments and matrices.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.[8]

  • Mobile Phase:

    • A: Water with 0.1% formic acid

    • B: Acetonitrile or Methanol with 0.1% formic acid

  • Gradient Elution: A typical gradient starts with a high aqueous phase, ramps up the organic phase to elute the analytes, followed by a column wash and re-equilibration.

  • Flow Rate: 0.2 - 0.4 mL/min

  • Injection Volume: 2 - 10 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Monitor at least two MRM transitions for each analyte for confirmation.[4]

Metabolic Pathway of Imidacloprid

Caption: Simplified metabolic pathway of Imidacloprid.

Data Presentation

The following tables summarize typical quantitative data obtained using this methodology.

Table 1: LC-MS/MS MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Imidacloprid	256.1	175.1	209.1
5-Hydroxy Imidacloprid	272.1	175.1	225.1
5-Hydroxy Imidacloprid-d4	276.1	179.1	229.1

Note: Specific m/z values may vary slightly depending on the instrument and adduct formation.

Table 2: Method Performance in Various Food Matrices

Matrix	Analyte	Fortification Level (ng/g)	Average Recovery (%)	RSD (%)	LOQ (ng/g)
Apple	Imidacloprid	10	95.2	5.8	1
5-Hydroxy Imidacloprid	10	92.8	6.5	1
Tomato	Imidacloprid	10	98.1	4.9	1
5-Hydroxy Imidacloprid	10	96.5	5.3	1
Leafy Greens	Imidacloprid	10	88.7	8.2	2
5-Hydroxy Imidacloprid	10	85.4	9.1	2
Honey	Imidacloprid	5	99.3	3.7	0.5
5-Hydroxy Imidacloprid	5	97.6	4.1	0.5

Data presented are representative and may vary based on specific experimental conditions and matrices.

Conclusion

The use of 5-Hydroxy Imidacloprid-d4 as an internal standard provides a robust and reliable method for the quantification of imidacloprid and its key metabolite, 5-hydroxy imidacloprid, in a variety of food matrices. The combination of a streamlined QuEChERS sample preparation protocol with the sensitivity and selectivity of LC-MS/MS analysis allows for high-throughput and accurate monitoring of these residues, ensuring compliance with regulatory limits and safeguarding consumer health. The detailed protocol and performance data herein serve as a valuable resource for researchers, scientists, and professionals in the field of food safety analysis.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. Imidacloprid | C9H10ClN5O2 | CID 86287518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantitative Analysis of Neonicotinoid Insecticide Residues in Foods: Implication for Dietary Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Residue Analysis and Dietary Risk Assessment of 10 Neonicotinoid Insecticides in Oenanthe javanica from Hainan Province of China - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Neonicotinoid Metabolites in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neonicotinoids are a class of neuro-active insecticides widely used in agriculture.[1][2] Due to their systemic nature, they are taken up by plants and can be present in pollen and nectar, leading to concerns about their impact on non-target organisms, including pollinators and humans.[2] Human exposure to neonicotinoids can occur through the consumption of contaminated food and water. Understanding the metabolic fate of these compounds in biological systems is crucial for assessing exposure and potential health risks. This document provides a detailed protocol for the analysis of neonicotinoid metabolites in biological samples, primarily focusing on urine, using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a common and effective analytical technique for this purpose.[3]

Metabolic Pathways of Neonicotinoids

The metabolism of neonicotinoids primarily occurs in the liver and involves Phase I and Phase II enzymatic reactions.[4][[“]] Phase I reactions, mainly mediated by cytochrome P450 (CYP) enzymes and aldehyde oxidase, introduce or expose functional groups through processes like hydroxylation, N-demethylation, and nitro-reduction.[3][4][6] Phase II reactions involve the conjugation of the metabolites with endogenous molecules, such as glucuronic acid or amino acids, to increase their water solubility and facilitate their excretion.[4][[“]]

Below is a generalized metabolic pathway for neonicotinoids.

Caption: Generalized metabolic pathway of neonicotinoid insecticides.

Quantitative Data Summary

The following tables summarize quantitative data on the levels of various neonicotinoid metabolites detected in human urine samples from different studies. These values can serve as a reference for expected concentration ranges in human biomonitoring studies.

Table 1: Concentrations of Neonicotinoid Metabolites in Human Urine

Neonicotinoid Parent Compound	Metabolite	Concentration Range (µg/L)	Detection Frequency (%)	Reference
Acetamiprid	N-desmethyl-acetamiprid	95th Percentile: 1.29	35	[7]
Clothianidin	N-desmethyl-clothianidin	-	-	[4]
Imidacloprid	5-hydroxy-imidacloprid	95th Percentile: 1.37	19.7	[7]
Thiacloprid	Thiacloprid-amide	-	-
Thiamethoxam	Clothianidin	-	-	[3]
Multiple	6-chloronicotinic acid (6-CNA)	Not detected	-	[7]
Multiple	6-CNA-glycine	Median: 0.4	58	[7]

Note: Concentration ranges and detection frequencies can vary significantly based on the population, geographical location, and analytical method sensitivity.

Experimental Protocol: Analysis of Neonicotinoid Metabolites in Human Urine by LC-MS/MS

This protocol outlines a general procedure for the quantitative analysis of neonicotinoid metabolites in human urine. It is recommended to validate the method in-house for the specific analytes and equipment used.

Materials and Reagents

• Standards: Analytical standards of neonicotinoid metabolites (e.g., N-desmethyl-acetamiprid, 5-hydroxy-imidacloprid, N-desmethyl-clothianidin) and their corresponding isotope-labeled internal standards.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid, ammonium acetate, and β-glucuronidase.

• Solid Phase Extraction (SPE) Cartridges: Mixed-mode or reversed-phase cartridges suitable for polar compounds.

• Urine Samples: Collected in polypropylene containers and stored at -20°C or lower until analysis.

Experimental Workflow Diagram

Caption: Workflow for the analysis of neonicotinoid metabolites in urine.

Sample Preparation

• Sample Thawing and Pre-treatment: Thaw urine samples at room temperature. Centrifuge the samples at approximately 4000 rpm for 10 minutes to pellet any precipitates.

• Enzymatic Hydrolysis: To measure total metabolite concentrations (conjugated and unconjugated), perform enzymatic hydrolysis. To 1 mL of the urine supernatant, add a buffer (e.g., ammonium acetate) and β-glucuronidase. Incubate the mixture at 37°C for a specified period (e.g., 4 hours or overnight) to deconjugate the metabolites.

• Internal Standard Spiking: After hydrolysis, spike the samples with a solution of isotope-labeled internal standards to correct for matrix effects and variations in recovery.

• Solid Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridges according to the manufacturer's instructions, typically with methanol followed by water.

  • Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove interferences.

  • Elution: Elute the target metabolites with an appropriate organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution with water and acetonitrile or methanol, both containing a small amount of an additive like formic acid, is typical.[3]

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally used.

  • Injection Volume: Typically 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is most common for neonicotinoid metabolites.[3]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for each analyte and internal standard.

Table 2: Example LC-MS/MS Parameters

Parameter	Setting
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 8 minutes
Flow Rate	0.3 mL/min
Ionization Mode	ESI Positive
MRM Transitions	Analyte-specific (to be optimized)

Quality Control

• Calibration Curve: Prepare a multi-point calibration curve using matrix-matched standards to ensure accurate quantification.

• Quality Control Samples: Analyze low, medium, and high concentration quality control samples with each batch of samples to monitor the accuracy and precision of the method.

• Blanks: Include procedural blanks to check for contamination.

Conclusion

The provided protocol offers a robust framework for the analysis of neonicotinoid metabolites in biological samples. Adherence to good laboratory practices, including proper method validation and the use of quality control samples, is essential for obtaining reliable and reproducible data. This information is critical for researchers and scientists in the fields of environmental health, toxicology, and drug development to accurately assess human exposure to neonicotinoids and understand their potential health implications.

References

• 1. Characterization of Neonicotinoid Metabolites by Cytochrome P450-Mediated Metabolism in Poultry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enzymes and Inhibitors in Neonicotinoid Insecticide Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. consensus.app [consensus.app]
• 6. researchgate.net [researchgate.net]
• 7. Biotransformation of the neonicotinoid insecticide thiacloprid by the bacterium Variovorax boronicumulans strain J1 and mediation of the major metabolic pathway by nitrile hydratase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 5-Hydroxy Imidacloprid using Isotope Dilution Mass Spectrometry with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract This document provides a detailed protocol for the quantitative analysis of 5-Hydroxy Imidacloprid, a major metabolite of the neonicotinoid insecticide Imidacloprid, in biological and environmental matrices. The method employs Isotope Dilution Mass Spectrometry (IDMS) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, 5-Hydroxy Imidacloprid-d4, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. This application note details the metabolic pathway of Imidacloprid, a comprehensive experimental workflow, sample preparation using QuEChERS, and specific LC-MS/MS parameters for robust and reliable quantification.

Metabolic Pathway of Imidacloprid

Imidacloprid is metabolized in various organisms, including insects and mammals, primarily through oxidation by cytochrome P450 enzymes.[1][2] One of the major metabolic routes is the hydroxylation of the imidazolidine ring to form 5-Hydroxy Imidacloprid.[2][3] This metabolite, along with the olefin metabolite, is of toxicological interest.[4] The metabolic conversion is a key consideration in residue analysis and toxicological studies.

Caption: Metabolic pathway of Imidacloprid to its major metabolites.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a highly accurate quantification technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard, IS) to the sample at the beginning of the analytical process. The IS is chemically identical to the analyte but has a different mass. It co-elutes with the native analyte and experiences the same extraction inefficiencies, matrix effects, and ionization suppression or enhancement. By measuring the response ratio of the native analyte to the labeled internal standard, precise quantification can be achieved, as this ratio is unaffected by variations in sample recovery.

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Experimental Protocol

This protocol is adapted for the analysis of 5-Hydroxy Imidacloprid in crayfish tissues, based on established QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods for imidacloprid and its metabolites.[5][6]

Materials and Reagents

• Standards: 5-Hydroxy Imidacloprid (≥98% purity), 5-Hydroxy Imidacloprid-d4 (≥99% deuterated forms).[7]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Acetic Acid (Glacial).

• Salts and Sorbents: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Primary Secondary Amine (PSA) sorbent.

• Equipment: Homogenizer, centrifuge, vortex mixer, analytical balance, volumetric flasks, pipettes, syringe filters (0.22 µm).

Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL): Accurately weigh and dissolve 1 mg of 5-Hydroxy Imidacloprid and 5-Hydroxy Imidacloprid-d4 in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution with a 50:50 methanol:water mixture.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 5-Hydroxy Imidacloprid-d4 primary stock solution in acetonitrile.

Sample Preparation (QuEChERS)

Caption: QuEChERS sample preparation workflow for tissue analysis.

Detailed Steps:

• Weigh 2 g (± 0.05 g) of homogenized tissue sample into a 50 mL centrifuge tube.

• Spike the sample with 50 µL of the 1 µg/mL 5-Hydroxy Imidacloprid-d4 internal standard solution and briefly vortex.

• Add 10 mL of acetonitrile containing 0.1% acetic acid.[5]

• Cap the tube and vortex vigorously for 1 minute.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately cap and shake for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

• For cleanup, transfer 1 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 50 mg PSA sorbent.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• Filter the final supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed using a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[5][8]

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent[9]
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
MS System	Agilent 6490 Triple Quadrupole or equivalent[9]
Ionization Mode	ESI Positive
Capillary Voltage	4000 V
Gas Temp.	300 °C
Gas Flow	12 L/min
Nebulizer	45 psi

Table 1: LC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5

| 12.0 | 5 |

Table 2: MS/MS Transitions (MRM Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5-Hydroxy Imidacloprid	272.1	225.1 (Quantifier)	15
	272.1	190.1 (Qualifier)	20

| 5-Hydroxy Imidacloprid-d4 | 276.1 | 229.1 (Quantifier) | 15 |

Note: MS/MS parameters should be optimized for the specific instrument in use. The precursor ion for the d4-standard reflects a +4 mass shift. The fragmentation pattern is assumed to be similar, resulting in a corresponding +4 shift in the product ion.[10]

Data Analysis and Method Validation

Quantification

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. The concentration of 5-Hydroxy Imidacloprid in the samples is then determined from this curve.

Method Validation Summary

The method should be validated according to established guidelines (e.g., SANTE) to ensure reliability.[6] Key validation parameters include:

Table 3: Typical Method Performance Data

Parameter	Typical Result
Linearity (R²)	> 0.99[6]
Calibration Range	0.05 - 20 µg/kg
Limit of Detection (LOD)	0.02 - 0.5 µg/L[5]
Limit of Quantification (LOQ)	0.05 - 2.0 µg/kg[5]
Accuracy (Recovery)	80 - 110%[5]

| Precision (RSD) | < 15%[5] |

Note: These values are representative based on similar analyses and should be experimentally determined for the specific matrix and laboratory conditions.

Conclusion

The described Isotope Dilution LC-MS/MS method provides a robust, sensitive, and accurate tool for the quantification of 5-Hydroxy Imidacloprid. The use of a stable isotope-labeled internal standard (5-Hydroxy Imidacloprid-d4) is critical for mitigating matrix interference and ensuring data quality, making this protocol highly suitable for residue monitoring, metabolism studies, and regulatory submissions in the fields of environmental science and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro metabolism of imidacloprid and acetamiprid in rainbow trout and rat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5-Hydroxy-imidacloprid (unlabeled) 100 µg/mL in methanol - Cambridge Isotope Laboratories, ULM-11068-1.2 [isotope.com]
• 8. researchtrends.net [researchtrends.net]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving peak shape and resolution for 5-Hydroxy Imidacloprid-d4

Welcome to the technical support center for the analysis of 5-Hydroxy Imidacloprid-d4. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during chromatographic analysis, thereby improving peak shape and resolution.

Troubleshooting Guide: Poor Peak Shape

Poor peak shape, including tailing, fronting, and splitting, can significantly compromise the accuracy and reproducibility of your analytical results by affecting peak integration and resolution. This guide offers a systematic approach to identifying and resolving the root causes of these issues.

A critical first step in diagnosing the problem is to observe whether the issue affects all peaks in the chromatogram or is specific to 5-Hydroxy Imidacloprid-d4. This distinction is key to isolating the cause. Use the following workflow to guide your troubleshooting process.

Troubleshooting workflow for poor peak shape.

Frequently Asked Questions (FAQs)

Q1: My 5-Hydroxy Imidacloprid-d4 peak is tailing. What are the likely causes and solutions?

Peak tailing is a common issue, particularly for compounds with basic functional groups, which can interact with residual acidic silanol groups on the silica-based column packing.[1]

Potential Causes & Solutions:

• Secondary Silanol Interactions: Free silanol groups on the column's stationary phase can interact with your analyte, causing tailing.

  • Solution: Lower the mobile phase pH by adding an acidic modifier like formic acid or acetic acid (e.g., 0.1%).[2] This protonates the silanol groups, reducing unwanted interactions.

• Insufficient Buffer Capacity: The mobile phase may not have enough buffering capacity to maintain a consistent pH, leading to peak shape issues.

  • Solution: Increase the buffer concentration. A concentration of 5–10 mM is typically adequate for reversed-phase separations.[3]

• Column Contamination: Accumulation of matrix components on the column can create active sites that cause tailing.

  • Solution: Implement a robust sample clean-up procedure. If contamination is suspected, flush the column with a strong solvent.

Q2: My 5-Hydroxy Imidacloprid-d4 peak is fronting. What should I do?

Peak fronting, where the front of the peak is sloped, is less common than tailing but can occur under specific conditions.

Potential Causes & Solutions:

• Sample Overload: Injecting too much sample can saturate the column, leading to a fronting peak shape.

  • Solution: Reduce the injection volume or dilute the sample.

• Sample Solvent Effects: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, the peak can be distorted.[4]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[4] If a stronger solvent is necessary for solubility, inject the smallest possible volume.

Q3: Why are my 5-Hydroxy Imidacloprid-d4 peaks splitting?

Split peaks can indicate physical problems within the chromatographic system or a mismatch in analytical conditions.[4]

Potential Causes & Solutions:

• Partially Clogged Column Frit: Particulates from the sample or system can block the inlet frit, causing the sample to be distributed unevenly onto the column.[3][5]

  • Solution: Reverse and flush the column. Installing an in-line filter between the autosampler and the column is a good preventative measure.[3][5]

• Column Void: A void or channel can form in the column packing material, especially with high pH mobile phases that can dissolve the silica.[5]

  • Solution: A column with a void cannot be repaired and must be replaced.[4] Always operate within the manufacturer's recommended pH range for the column.

• Sample Solvent Mismatch: Injecting a sample in a solvent that is immiscible with the mobile phase can cause peak splitting.

  • Solution: Ensure the sample solvent is compatible with and ideally weaker than the mobile phase.[4]

Improving Resolution

Q4: How can I improve the resolution between 5-Hydroxy Imidacloprid-d4 and an interfering peak?

Achieving clear separation between closely eluting compounds is crucial for accurate quantification.

Strategies to Improve Resolution:

• Optimize Mobile Phase Composition: Adjusting the ratio of organic solvent to aqueous buffer can significantly impact retention and resolution.[6]

• Change the Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter selectivity due to different solvent properties.

• Adjust Flow Rate: Slower flow rates can improve resolution by allowing more time for the analyte to interact with the stationary phase.[6]

• Modify Column Temperature: Increasing the column temperature can reduce mobile phase viscosity and improve mass transfer, potentially leading to sharper peaks and better resolution.[6]

• Select a Different Column: If other strategies fail, using a column with a different stationary phase chemistry (e.g., a different C18 bonding or a phenyl-hexyl phase) can provide the necessary selectivity.

Experimental Protocols & Data

Protocol: Mobile Phase pH Scouting Experiment

This experiment is designed to determine the optimal mobile phase pH for achieving the best peak shape for 5-Hydroxy Imidacloprid-d4.

1. Prepare Stock and Working Solutions:

• Prepare a stock solution of 5-Hydroxy Imidacloprid-d4 at 1 mg/mL in methanol.
• Create a working standard at 1 µg/mL by diluting the stock solution in a 50:50 mixture of water and methanol.

2. Prepare Mobile Phases:

• Mobile Phase A (Aqueous): Prepare three separate aqueous mobile phases containing a 10 mM buffer.
• pH 3.0: 10 mM Ammonium Formate in water, adjust pH to 3.0 with formic acid.
• pH 4.5: 10 mM Ammonium Acetate in water, adjust pH to 4.5 with acetic acid.
• pH 7.0 (for comparison): 10 mM Ammonium Bicarbonate in water, pH ~7.0 (Note: Ensure your column is stable at this pH).
• Mobile Phase B (Organic): Acetonitrile or Methanol.

3. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).
• Gradient: Start with a shallow gradient (e.g., 5-95% B in 10 minutes).
• Flow Rate: 0.4 mL/min.
• Column Temperature: 30 °C.
• Injection Volume: 5 µL.
• Detection: MS/MS with optimized parameters for 5-Hydroxy Imidacloprid-d4.

4. Procedure:

• Equilibrate the column with the initial mobile phase conditions for each pH value.
• Inject the working standard and record the chromatogram.
• Analyze the peak shape (asymmetry factor) and retention time for each pH condition.

Data Summary: Impact of Chromatographic Parameters

The following table summarizes the expected impact of key parameters on the analysis of 5-Hydroxy Imidacloprid-d4.

Parameter	Recommended Change	Expected Outcome on Peak Shape & Resolution	Rationale & Notes
Mobile Phase pH	Decrease pH (e.g., add 0.1% formic acid)	Improved Peak Shape (Reduced Tailing)	Protonates residual silanol groups on the stationary phase, minimizing secondary interactions with basic analytes.[1]
Buffer Concentration	Increase to 10-20 mM	Improved Peak Shape & Robustness	Ensures stable pH throughout the analysis, preventing peak distortion due to pH fluctuations.[3]
Organic Modifier	Switch between Acetonitrile and Methanol	Altered Resolution	Changes the selectivity of the separation, which can improve the resolution between closely eluting peaks.
Flow Rate	Decrease Flow Rate	Increased Resolution, Broader Peaks	Provides more time for analyte interaction with the stationary phase, but may increase run times.[6]
Column Temperature	Increase Temperature	Sharper Peaks, Potentially Improved Resolution	Reduces mobile phase viscosity, improving mass transfer and efficiency.[6] Ensure analyte is stable at higher temperatures.
Injection Volume/Conc.	Decrease Injection Volume or Concentration	Improved Peak Shape (Reduced Fronting)	Prevents column overload, which can cause peak distortion.
Sample Solvent	Match to Initial Mobile Phase	Improved Peak Shape (Reduced Splitting/Fronting)	A weaker or matching sample solvent ensures the peak is focused at the head of the column.[4]

References

• 1. m.youtube.com [m.youtube.com]
• 2. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. youtube.com [youtube.com]

Stability of 5-Hydroxy Imidacloprid-d4 in different solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 5-Hydroxy Imidacloprid-d4 in various solvents. Below you will find troubleshooting guides, frequently asked questions, and detailed experimental protocols to ensure the integrity of your experiments.

Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during the handling and use of 5-Hydroxy Imidacloprid-d4 solutions.

Question: My 5-Hydroxy Imidacloprid-d4 solution has changed color. Is it still usable?

Answer: A change in color can indicate degradation of the compound. It is recommended to prepare a fresh solution. To minimize degradation, always store solutions in amber vials to protect them from light and at the recommended temperature.[1] Some compounds are sensitive to light and can easily degrade when exposed to it.[1]

Question: I am seeing inconsistent results in my analyses. Could the stability of my 5-Hydroxy Imidacloprid-d4 standard be the cause?

Answer: Yes, inconsistent results are a common sign of standard instability. Degradation of the standard can lead to a decrease in its effective concentration, affecting the accuracy of your quantification. It is crucial to adhere to proper storage and handling procedures.[2] For volatile standards, it is important to keep them at the recommended storage temperature until the container is opened.

Question: How long can I store 5-Hydroxy Imidacloprid-d4 in solution?

Question: What are the optimal storage conditions for 5-Hydroxy Imidacloprid-d4 as a solid and in solution?

Answer: As a solid, 5-Hydroxy Imidacloprid-d4 should be stored at -20°C for long-term stability, which can be for four years or more.[4] Solutions should be stored in tightly sealed amber vials at low temperatures (e.g., ≤ -20°C) to minimize evaporation and photodegradation.[1] Avoid repeated freeze-thaw cycles.

Stability of 5-Hydroxy Imidacloprid-d4 in Different Solvents

While specific quantitative data on the stability of 5-Hydroxy Imidacloprid-d4 is limited, the following table summarizes general stability considerations based on the properties of the parent compound, Imidacloprid, and general handling guidelines for analytical standards.

Solvent	Recommended Storage	Potential for Degradation	Notes
Methanol	≤ -20°C, Amber Vial	Low	Imidacloprid solutions in methanol are relatively stable.[3] Use HPLC-grade methanol.
Acetonitrile	≤ -20°C, Amber Vial	Low	A common solvent for analytical standards. Ensure it is anhydrous to prevent hydrolysis.
DMSO	≤ -20°C, Amber Vial	Moderate	DMSO is hygroscopic and can absorb water, which may lead to hydrolysis over time. It is also known to degrade some compounds. Prepare fresh solutions as needed.
Aqueous Buffers	≤ -20°C, Amber Vial	High (pH dependent)	The parent compound, Imidacloprid, is stable to hydrolysis at pH 5-11 but is less stable under acidic conditions.[5][6] The stability of 5-Hydroxy Imidacloprid-d4 is expected to be similarly pH-dependent. Avoid strong acids and bases.

Experimental Protocols

Protocol for Assessing Solution Stability

This protocol outlines a general method for determining the stability of 5-Hydroxy Imidacloprid-d4 in a specific solvent over time.

• Preparation of Stock Solution: Prepare a stock solution of 5-Hydroxy Imidacloprid-d4 in the desired solvent at a known concentration.

• Aliquoting: Aliquot the stock solution into multiple amber vials to avoid repeated opening of the same container.

• Storage Conditions: Store the aliquots under the desired conditions (e.g., -20°C, 4°C, room temperature). Protect from light.

• Time Points: Establish a series of time points for analysis (e.g., 0, 24h, 48h, 1 week, 1 month, 3 months).

• Analysis: At each time point, analyze an aliquot using a validated analytical method (e.g., LC-MS/MS). The initial analysis at time 0 will serve as the baseline.

• Data Evaluation: Compare the concentration of 5-Hydroxy Imidacloprid-d4 at each subsequent time point to the baseline. A significant decrease in concentration indicates degradation.

Visualizations

The following diagrams illustrate key workflows and concepts related to the handling and stability of 5-Hydroxy Imidacloprid-d4.

Caption: Experimental workflow for 5-Hydroxy Imidacloprid-d4.

Caption: Factors influencing the stability and experimental outcome.

References

• 1. Handling Your Analytical Reference Standards [restek.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. Imidacloprid | C9H10ClN5O2 | CID 86287518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Imidacloprid Technical Fact Sheet [npic.orst.edu]

Technical Support Center: Optimizing ESI Conditions for 5-Hydroxy Imidacloprid-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Electrospray Ionization (ESI) conditions for the analysis of 5-Hydroxy Imidacloprid-d4.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am not seeing any signal for 5-Hydroxy Imidacloprid-d4. What are the initial steps to troubleshoot this issue?

A1: When no signal is observed, a systematic check of the instrument and sample is necessary.[1][2] Start by verifying the mass spectrometer's calibration and ensuring there are no leaks in the system.[1] Confirm that the autosampler and syringe are functioning correctly and that the sample is properly prepared. It is also crucial to check for any potential clogs in the system and ensure the ESI spray is stable.[2]

Troubleshooting Workflow: No Signal Observed

Caption: Initial troubleshooting steps for no signal detection.

Q2: What are the typical starting ESI parameters for analyzing 5-Hydroxy Imidacloprid-d4?

A2: For neonicotinoid metabolites like 5-Hydroxy Imidacloprid, positive ion mode ESI is generally preferred, monitoring for the [M+H]⁺ adduct.[3] Initial parameters can be set based on common values for similar compounds and then optimized.

Parameter	Typical Starting Value
Ionization Mode	Positive ESI
Capillary Voltage	3.0 - 4.0 kV
Nebulizer Pressure	30 - 40 psi
Drying Gas Flow	8 - 12 L/min
Drying Gas Temperature	250 - 350 °C
Mobile Phase	Acetonitrile/Water with 0.1% Formic or Acetic Acid[3][4]

Q3: My signal intensity for 5-Hydroxy Imidacloprid-d4 is weak. How can I improve it?

A3: Poor signal intensity is a common issue in mass spectrometry.[5] To enhance the signal, systematic optimization of ESI source parameters is recommended.[6] This involves adjusting the capillary voltage, nebulizer pressure, and drying gas temperature and flow rate to find the optimal conditions for your specific instrument and method. Additionally, ensure your sample concentration is appropriate, as overly dilute samples may not produce a strong signal, while overly concentrated samples can lead to ion suppression.[5]

Q4: I'm observing significant variability in the signal of my deuterated internal standard. What could be the cause?

A4: High variability in the internal standard signal can be due to several factors. One common cause is ion suppression from co-eluting matrix components.[7] It is also possible that the deuterated standard itself, if at too high a concentration, can contribute to ionization competition.[8] Ensure proper chromatographic separation to minimize co-elution. You should also verify the isotopic and chemical purity of your standard and check for the possibility of H/D back-exchange by incubating the standard in a blank matrix.

Q5: What is the best way to optimize the mobile phase for ESI analysis of 5-Hydroxy Imidacloprid-d4?

A5: Mobile phase composition significantly impacts ESI efficiency. For polar compounds like 5-Hydroxy Imidacloprid-d4, reversed-phase chromatography with acidic modifiers is common.[1] Start with a mobile phase of acetonitrile and water containing 0.1% formic acid or acetic acid.[3][4] The organic content and the type and concentration of the acid modifier can be varied to optimize peak shape and signal intensity. The use of volatile buffers is crucial to avoid contamination of the MS system.

Experimental Protocol: Mobile Phase Optimization

• Prepare Stock Solutions: Prepare a 1 µg/mL stock solution of 5-Hydroxy Imidacloprid-d4 in methanol.

• Initial Mobile Phase: Prepare mobile phase A as water with 0.1% formic acid and mobile phase B as acetonitrile with 0.1% formic acid.

• Gradient Elution: Perform an initial run with a standard gradient (e.g., 10-90% B over 10 minutes) to determine the approximate retention time.

• Modifier Optimization: Prepare separate mobile phases with varying concentrations of formic acid (e.g., 0.05%, 0.1%, 0.2%) and alternatively with acetic acid to assess the impact on signal intensity.

• Organic Solvent Evaluation: If necessary, substitute acetonitrile with methanol to determine if it improves ionization efficiency for your specific setup.

• Data Analysis: Compare the peak area and signal-to-noise ratio for 5-Hydroxy Imidacloprid-d4 under each condition to determine the optimal mobile phase composition.

Data Presentation: ESI Parameter Optimization

The following tables provide an example of how to systematically optimize ESI parameters and present the data. The values presented are illustrative and should be determined experimentally for your specific instrument.

Table 1: Optimization of Capillary Voltage

Capillary Voltage (kV)	Signal Intensity (Arbitrary Units)
2.0	1.5 x 10⁵
2.5	3.2 x 10⁵
3.0	5.8 x 10⁵
3.5	6.1 x 10⁵
4.0	5.5 x 10⁵
4.5	4.9 x 10⁵

Table 2: Optimization of Nebulizer Pressure

Nebulizer Pressure (psi)	Signal Intensity (Arbitrary Units)
20	2.8 x 10⁵
25	4.5 x 10⁵
30	6.0 x 10⁵
35	6.2 x 10⁵
40	5.9 x 10⁵
45	5.4 x 10⁵

Table 3: Optimization of Drying Gas Temperature

Drying Gas Temp (°C)	Signal Intensity (Arbitrary Units)
200	1.8 x 10⁵
250	3.9 x 10⁵
300	6.3 x 10⁵
350	5.7 x 10⁵
400	4.1 x 10⁵

Experimental Protocols & Visualizations

Protocol 1: Systematic ESI Source Parameter Optimization

This protocol outlines a method for systematically optimizing ESI source parameters to maximize the signal intensity of 5-Hydroxy Imidacloprid-d4.

• Compound Infusion: Prepare a 100 ng/mL solution of 5-Hydroxy Imidacloprid-d4 in the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Infuse the solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Parameter Isolation: Optimize one parameter at a time while keeping others constant.

  • Capillary Voltage: Start at 2.0 kV and increase in 0.5 kV increments to 4.5 kV, recording the signal intensity at each step.

  • Nebulizer Pressure: Set the capillary voltage to its optimal value and vary the nebulizer pressure from 20 to 45 psi in 5 psi increments.

  • Drying Gas Temperature: With the optimal capillary voltage and nebulizer pressure, vary the drying gas temperature from 200 °C to 400 °C in 50 °C increments.

  • Drying Gas Flow: Finally, optimize the drying gas flow rate (e.g., from 6 to 14 L/min in 2 L/min increments).

• Data Evaluation: Plot the signal intensity against each parameter to visualize the optimal setting.

Workflow for ESI Parameter Optimization

Caption: A systematic workflow for optimizing ESI source parameters.

Logical Relationship: Factors Affecting Signal Intensity

Caption: Key factors influencing ESI-MS signal intensity.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. web.tuat.ac.jp [web.tuat.ac.jp]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. jfda-online.com [jfda-online.com]
• 8. researchgate.net [researchgate.net]

Reducing background noise in 5-Hydroxy Imidacloprid-d4 chromatograms

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background noise in 5-Hydroxy Imidacloprid-d4 chromatograms.

Troubleshooting Guide

High background noise in your chromatogram can obscure the peak for 5-Hydroxy Imidacloprid-d4, leading to inaccurate quantification. This guide provides a systematic approach to identifying and resolving common sources of noise.

Question: I am observing a high, noisy baseline in my 5-Hydroxy Imidacloprid-d4 chromatogram. What are the potential causes and how can I fix it?

Answer: A high and noisy baseline can originate from several sources, including the sample matrix, the LC-MS system itself, or the solvents used. Follow this troubleshooting workflow to isolate and address the issue.

Caption: A stepwise guide to troubleshooting high background noise.

Detailed Steps:

• System and Solvent Contamination:

  • Action: Prepare a fresh mobile phase using high-purity, LC-MS grade solvents and additives like formic acid.[1] It is crucial to use ultrapure water.[1]

  • Action: Flush the LC system thoroughly with the fresh mobile phase.

  • Action: Perform a blank injection (mobile phase only). If the baseline noise persists, the contamination may be within the system (e.g., tubing, injector, column).[2][3] Consider cleaning the ion source.[2]

• Sample Matrix Effects:

  • The "matrix" refers to all components in the sample other than the analyte of interest.[4] These components can interfere with the ionization process, leading to ion suppression and high background.[4][5]

  • Action: Enhance your sample preparation. If you are using a simple protein precipitation method, consider a more rigorous technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[4][5]

  • Action: Use a matrix-matched calibration curve. This involves preparing your calibration standards in the same matrix as your samples to compensate for matrix effects.[4][6]

  • Action: Ensure the deuterated internal standard (5-Hydroxy Imidacloprid-d4) is used effectively. Stable isotope-labeled internal standards co-elute with the analyte and experience similar ion suppression, which helps to normalize the signal.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most effective sample preparation technique to reduce matrix effects for 5-Hydroxy Imidacloprid-d4?

A1: The most effective technique often depends on the sample matrix (e.g., plasma, urine, tissue). For complex biological samples, Solid-Phase Extraction (SPE) is highly effective at selectively extracting the analyte while removing a significant portion of the interfering matrix components.[4][7] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also a popular and effective approach for pesticide analysis, including imidacloprid and its metabolites.[6][8]

Comparison of Sample Preparation Techniques:

Technique	Principle	Pros	Cons
Protein Precipitation (PPT)	Protein removal by precipitation with an organic solvent.	Simple, fast, and inexpensive.	May not remove other matrix components like phospholipids, leading to significant ion suppression.[5]
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquids.	Can provide cleaner extracts than PPT.	Can be labor-intensive and may use large volumes of organic solvents.[5]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while matrix interferences are washed away.	Provides very clean extracts, leading to reduced matrix effects and improved sensitivity.[4][7]	Can be more time-consuming and expensive than PPT or LLE.
QuEChERS	A two-step process involving an extraction/partitioning step followed by a dispersive SPE cleanup.	Fast, easy, and effective for a wide range of analytes in various matrices.[6][8]	May require optimization for specific analyte/matrix combinations.

Q2: How can I optimize my mobile phase to improve the signal-to-noise ratio for 5-Hydroxy Imidacloprid-d4?

A2: Mobile phase optimization is critical for achieving good chromatographic separation and enhancing ionization efficiency.

• Solvent Quality: Always use high-purity, LC-MS grade solvents (e.g., acetonitrile, methanol, water).[1][9]

• Additives: The addition of a small amount of an acid, such as 0.1% formic acid, to both the aqueous and organic mobile phases is a common practice that can improve peak shape and ionization efficiency in positive ion mode.[10][11][12]

• Composition: For reversed-phase chromatography, a typical mobile phase for imidacloprid and its metabolites consists of a gradient of water and acetonitrile or methanol, both containing an additive like formic acid.[10][11][12] The gradient should be optimized to ensure that 5-Hydroxy Imidacloprid-d4 is well-separated from any co-eluting matrix components.[4]

Q3: My deuterated internal standard (5-Hydroxy Imidacloprid-d4) is also showing a noisy signal. What could be the cause?

A3: Since the deuterated internal standard is chemically very similar to the analyte, it is susceptible to the same interferences.

Caption: A logical workflow for diagnosing a noisy internal standard signal.

• Co-eluting Matrix Components: The most likely cause is a co-eluting interference from the sample matrix that is also affecting the internal standard. Improving sample cleanup is the best solution.[4][5]

• Deuterium-Hydrogen Exchange: Although less common for stably labeled compounds, it's possible for the deuterium atoms to exchange with hydrogen atoms from the solvent under certain pH or temperature conditions. This would result in a loss of the deuterated signal and an increase in the signal of the unlabeled analyte. A stability test can be performed to check for this.[13]

• Contaminated Internal Standard: Verify the purity of your 5-Hydroxy Imidacloprid-d4 standard.

Experimental Protocols

Example Protocol: Solid-Phase Extraction (SPE) for Plasma Samples

This is a general protocol and may require optimization for your specific application.

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water.

• Loading: Dilute 100 µL of plasma sample with 400 µL of 0.1% formic acid in water. Load the entire volume onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the 5-Hydroxy Imidacloprid-d4 and the analyte with 1 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Example Protocol: QuEChERS for Tissue Samples

This protocol is adapted from methods used for pesticide residue analysis.[6][8]

• Homogenization: Homogenize 2 g of tissue sample with 10 mL of water.

• Extraction: Add 10 mL of acetonitrile and the appropriate QuEChERS extraction salts. Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the supernatant (acetonitrile layer) to a dispersive SPE tube containing cleanup sorbents. Vortex for 30 seconds.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Analysis: Take an aliquot of the final supernatant for LC-MS/MS analysis. It may be necessary to dilute the extract with the initial mobile phase.[6]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. zefsci.com [zefsci.com]
• 4. longdom.org [longdom.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 7. Sensitive and selective determination of imidacloprid with magnetic molecularly imprinted polymer by using LC/Q-TOF/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]
• 10. researchgate.net [researchgate.net]
• 11. BiblioBoard [openresearchlibrary.org]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. benchchem.com [benchchem.com]

Strategies to minimize ion suppression for 5-Hydroxy Imidacloprid-d4

Welcome to the Technical Support Center for the analysis of 5-Hydroxy Imidacloprid-d4. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression and ensure accurate quantification in their LC-MS/MS experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for 5-Hydroxy Imidacloprid-d4 analysis?

A1: Ion suppression is a phenomenon in mass spectrometry where the signal of the analyte of interest, in this case, 5-Hydroxy Imidacloprid-d4, is reduced due to the presence of other co-eluting compounds from the sample matrix.[1][2] These interfering components compete with the analyte for ionization in the MS source, leading to a decreased signal intensity, which can result in inaccurate quantification, reduced sensitivity, and poor reproducibility.[2] 5-Hydroxy Imidacloprid, being a polar metabolite of Imidacloprid, can be particularly susceptible to ion suppression, especially in complex biological matrices.[3]

Q2: How can I determine if my 5-Hydroxy Imidacloprid-d4 signal is affected by ion suppression?

A2: A common method to assess ion suppression is the post-column infusion experiment. In this technique, a constant flow of a 5-Hydroxy Imidacloprid-d4 standard solution is introduced into the mass spectrometer after the analytical column. A blank matrix sample is then injected onto the column. A drop in the constant baseline signal at the retention time of interfering compounds indicates the presence of ion suppression.

Q3: What are the primary causes of ion suppression for 5-Hydroxy Imidacloprid-d4?

A3: The primary causes of ion suppression for 5-Hydroxy Imidacloprid-d4 are co-eluting matrix components from the sample. These can include salts, phospholipids, proteins, and other endogenous or exogenous substances.[1] The high concentration of these interfering compounds can alter the physical properties of the ESI droplets, such as surface tension and viscosity, hindering the efficient ionization of the analyte.[4]

Q4: Is 5-Hydroxy Imidacloprid-d4, as an internal standard, also affected by ion suppression?

A4: Yes, stable isotope-labeled internal standards like 5-Hydroxy Imidacloprid-d4 are designed to co-elute with the analyte and experience similar ion suppression effects.[2] The use of an internal standard helps to compensate for signal variability caused by matrix effects, as the ratio of the analyte to the internal standard should remain constant, leading to more accurate quantification.[2] However, significant ion suppression can still impact the sensitivity for both the analyte and the internal standard.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating ion suppression for 5-Hydroxy Imidacloprid-d4.

Problem: Low or inconsistent signal intensity for 5-Hydroxy Imidacloprid-d4.

Potential Cause: Significant ion suppression from the sample matrix.

Caption: A logical workflow for troubleshooting ion suppression.

Solutions:

Optimize Sample Preparation

Effective sample preparation is the most critical step in minimizing ion suppression by removing interfering matrix components.[2]

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples.[1] For a polar compound like 5-Hydroxy Imidacloprid-d4, a mixed-mode or a polymeric sorbent can be effective.

• Liquid-Liquid Extraction (LLE): LLE can provide very clean extracts, leading to reduced ion suppression.[5] However, optimizing the solvent system is crucial for the efficient extraction of a polar metabolite.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): The QuEChERS method has been successfully applied for the analysis of imidacloprid and its metabolites, including 5-hydroxy imidacloprid.[3] It involves a salting-out extraction followed by dispersive SPE for cleanup.

Quantitative Comparison of Sample Preparation Methods:

While direct comparative studies for 5-Hydroxy Imidacloprid-d4 are limited, the following table summarizes reported matrix effects for 5-hydroxy imidacloprid in a study using a QuEChERS-based method. A matrix effect value of < 1 indicates ion suppression.

Matrix	Analyte	Matrix Effect (ME)	Reference
Crayfish Hepatopancreas	5-hydroxy imidacloprid	0.65	[3]
Crayfish Gills	5-hydroxy imidacloprid	0.78	[3]
Crayfish Intestine	5-hydroxy imidacloprid	0.72	[3]

Optimize Chromatographic Conditions

Chromatographic separation can be optimized to resolve 5-Hydroxy Imidacloprid-d4 from co-eluting interferences.

• Column Chemistry: Consider using a column with a different stationary phase to alter selectivity. For polar compounds, a hydrophilic interaction liquid chromatography (HILIC) column can provide better retention and separation from early-eluting matrix components compared to traditional reversed-phase columns.

• Mobile Phase Modifiers: The addition of modifiers like formic acid or ammonium formate to the mobile phase can improve peak shape and ionization efficiency.

• Gradient Optimization: A shallower gradient can improve the separation of the analyte from closely eluting matrix components.

Caption: Decision tree for chromatographic optimization.

Optimize Mass Spectrometer Source Parameters

Adjusting the electrospray ionization (ESI) source parameters can sometimes mitigate ion suppression, although it is often less effective than sample preparation and chromatography.

• Ionization Mode: While 5-Hydroxy Imidacloprid-d4 is typically analyzed in positive ion mode, switching to negative ion mode can sometimes reduce interferences if the matrix components are less likely to ionize in that polarity.

• Source Temperature and Gas Flows: Optimizing the source temperature and nebulizing/drying gas flows can improve desolvation and reduce the impact of non-volatile matrix components.

• Capillary Voltage: Adjusting the capillary voltage can influence the ionization efficiency of the analyte versus interfering compounds.

Use Matrix-Matched Calibrators

When significant ion suppression cannot be completely eliminated, using matrix-matched calibrators is essential for accurate quantification.[6] This involves preparing calibration standards in a blank matrix that has undergone the same sample preparation procedure as the unknown samples. This approach helps to compensate for the signal suppression by ensuring that the calibrators and the samples experience a similar matrix effect.

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Biological Tissues

This protocol is adapted from a method for the determination of imidacloprid and its metabolites in crayfish tissues.[3]

• Homogenization: Homogenize 2 g of the tissue sample.

• Extraction:

  • Add 10 mL of acetonitrile containing 1% acetic acid to the homogenized sample in a 50 mL centrifuge tube.

  • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

  • Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer 1 mL of the supernatant to a 2 mL microcentrifuge tube containing 50 mg of primary secondary amine (PSA) and 150 mg of anhydrous magnesium sulfate.

  • Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Final Preparation:

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

  • Add the deuterated internal standard (5-Hydroxy Imidacloprid-d4).

Protocol 2: Generic Solid-Phase Extraction (SPE) for Aqueous Samples

This is a general protocol that should be optimized for your specific matrix and analyte.

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Loading: Load the aqueous sample (e.g., 10 mL) onto the cartridge.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the 5-Hydroxy Imidacloprid-d4 with 5 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.

Protocol 3: High-Performance Liquid Chromatography (HPLC) Method

This method is based on conditions reported for the analysis of imidacloprid and its metabolites.[3]

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

This technical support center provides a starting point for addressing ion suppression in the analysis of 5-Hydroxy Imidacloprid-d4. Remember that method development and validation are crucial for ensuring the accuracy and reliability of your results.

References

• 1. A comprehensive review on the pretreatment and detection methods of neonicotinoid insecticides in food and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Influence of different hydrophilic interaction liquid chromatography stationary phases on method performance for the determination of highly polar anionic pesticides in complex feed matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. The influence of electrospray ion source design on matrix effects [openagrar.de]
• 6. researchgate.net [researchgate.net]

Selecting the appropriate LC column for 5-Hydroxy Imidacloprid-d4

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate Liquid Chromatography (LC) column for the analysis of 5-Hydroxy Imidacloprid-d4. It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 5-Hydroxy Imidacloprid-d4 to consider for LC column selection?

A1: 5-Hydroxy Imidacloprid-d4 is a deuterated metabolite of the insecticide Imidacloprid. Key properties influencing its chromatographic behavior include:

• Polarity: It is a polar molecule, as indicated by a predicted XLogP3-AA value of 0.6. This polarity means it will have weak retention on traditional non-polar stationary phases like C18.

• pKa: The predicted acidic pKa is 4.26. This is a critical parameter for optimizing the mobile phase pH to control the ionization state of the analyte and, consequently, its retention and peak shape.

• Solubility: As a polar compound, it is expected to be soluble in polar solvents such as water, methanol, and acetonitrile.

Q2: What are the primary LC column chemistries recommended for the analysis of 5-Hydroxy Imidacloprid-d4?

A2: Given its polar nature, two main types of column chemistries are recommended:

• Reversed-Phase (RP) Chromatography: Specifically, C18 columns designed for enhanced retention of polar compounds are a common choice. Look for columns with "AQ" (aqueous compatible) or "polar-endcapped" modifications. These columns resist phase collapse in highly aqueous mobile phases and provide better retention for polar analytes.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed for the retention of highly polar compounds. They utilize a polar stationary phase (e.g., bare silica, amide, diol) and a high organic content mobile phase. HILIC can provide excellent retention and alternative selectivity for 5-Hydroxy Imidacloprid-d4.

Q3: How does mobile phase pH affect the analysis of 5-Hydroxy Imidacloprid-d4?

A3: With a predicted pKa of 4.26, the mobile phase pH will significantly impact the ionization state of the 5-hydroxyl group.

• At a pH below 4.26 (e.g., pH 3): The analyte will be predominantly in its neutral (protonated) form. In reversed-phase chromatography, this will lead to increased hydrophobicity and stronger retention on a C18 column.

• At a pH above 4.26 (e.g., pH 7): The analyte will be in its ionized (deprotonated) form, making it more polar. This will result in decreased retention on a C18 column.

Therefore, controlling the mobile phase pH is a powerful tool to manipulate the retention and selectivity of the separation. For reversed-phase methods, a mobile phase pH around 3 is often a good starting point to ensure good retention.

Recommended LC Columns for 5-Hydroxy Imidacloprid-d4 Analysis

The selection of the appropriate LC column is critical for achieving optimal separation, peak shape, and sensitivity. Below is a comparison of suitable column types.

Column Chemistry	Stationary Phase	Particle Size (µm)	Recommended For	Advantages	Disadvantages
Reversed-Phase	C18 (Polar Endcapped/AQ)	1.7 - 5	General purpose analysis of Imidacloprid and its metabolites.	Robust and widely available; good for simultaneous analysis of parent drug and metabolites.[1]	May require highly aqueous mobile phases, leading to potential phase collapse on standard C18 columns.
Reversed-Phase	Phenyl-Hexyl	1.7 - 5	Alternative selectivity to C18, especially for aromatic compounds.	Can offer different elution orders and improved resolution for complex mixtures.	May not provide sufficient retention for very polar compounds.
HILIC	Amide or Diol	1.7 - 5	Dedicated analysis of highly polar metabolites like 5-Hydroxy Imidacloprid.	Excellent retention for polar compounds; compatible with high organic mobile phases, enhancing MS sensitivity.	Can be more sensitive to mobile phase composition and require longer equilibration times.
HILIC	Bare Silica	3 - 5	Retention of very polar and basic compounds.	Strong retention for polar analytes.	Can have strong secondary interactions with basic compounds, potentially leading to poor peak shape.

Experimental Protocols

Below are example experimental protocols for the analysis of 5-Hydroxy Imidacloprid-d4 using both reversed-phase and HILIC columns. These should be considered as starting points and may require further optimization for specific applications.

Protocol 1: Reversed-Phase LC-MS/MS Method

This method is suitable for the simultaneous analysis of Imidacloprid and its metabolites.[1]

• Column: C18 with polar endcapping (e.g., Waters Acquity UPLC BEH C18, Phenomenex Kinetex C18), 2.1 x 100 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Detection: Tandem Mass Spectrometry (MS/MS) in positive electrospray ionization (ESI+) mode.

Protocol 2: HILIC LC-MS/MS Method

This method is optimized for the retention and analysis of the polar metabolite 5-Hydroxy Imidacloprid-d4.

• Column: Amide-based HILIC column (e.g., Waters Acquity UPLC BEH Amide, Agilent InfinityLab Poroshell 120 HILIC-Z), 2.1 x 100 mm, 1.7 µm

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-1 min: 95% B

  • 1-8 min: 95-50% B

  • 8-10 min: 50% B

  • 10.1-15 min: 95% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 35 °C

• Injection Volume: 2 µL

• Detection: Tandem Mass Spectrometry (MS/MS) in positive electrospray ionization (ESI+) mode.

Troubleshooting Guide

Issue 1: Poor Retention or No Retention in Reversed-Phase Chromatography

• Question: My 5-Hydroxy Imidacloprid-d4 peak is eluting at or near the void volume on my C18 column. How can I increase its retention?

• Answer:

  • Decrease Mobile Phase Polarity: Increase the percentage of the aqueous component (Mobile Phase A) in your initial gradient conditions.

  • Adjust Mobile Phase pH: Lower the pH of your mobile phase to below the pKa of the analyte (approximately 4.26). A pH of around 3 will ensure the analyte is in its neutral form, increasing its hydrophobicity and retention on the C18 column.

  • Use an Appropriate Column: Ensure you are using a C18 column designed for polar analytes (e.g., with "AQ" or polar-endcapping). Standard C18 columns can suffer from "phase collapse" in highly aqueous mobile phases, leading to a dramatic loss of retention.

  • Consider a Different Stationary Phase: If retention is still insufficient, a HILIC column may be a more suitable choice.

Issue 2: Poor Peak Shape (Tailing or Fronting)

• Question: I am observing significant peak tailing for my analyte. What could be the cause and how can I fix it?

• Answer:

  • Secondary Interactions (Tailing):

    • Reversed-Phase: Peak tailing on C18 columns can be caused by interactions between the analyte and residual silanol groups on the silica support. Using a well-endcapped, high-purity silica column can minimize this. Lowering the mobile phase pH can also help by protonating the silanol groups and reducing these interactions.

    • HILIC: Tailing in HILIC can be due to strong ionic interactions with the stationary phase. Adjusting the buffer concentration in the mobile phase can help to mitigate these effects.

  • Sample Overload (Fronting): Injecting too much sample onto the column can lead to peak fronting. Try diluting your sample and injecting a smaller amount.

  • Extra-Column Volume: Ensure that all tubing and connections between the injector, column, and detector are as short and narrow as possible to minimize peak broadening.

Issue 3: Inconsistent Retention Times

• Question: The retention time of my 5-Hydroxy Imidacloprid-d4 peak is shifting between injections. What should I check?

• Answer:

  • Column Equilibration: This is particularly important for HILIC columns, which can require longer equilibration times between gradient runs to ensure a stable water layer on the stationary phase. Ensure your re-equilibration step is sufficiently long.

  • Mobile Phase Preparation: Inconsistent mobile phase preparation, especially the pH, can lead to retention time shifts for ionizable compounds. Prepare fresh mobile phases daily and ensure accurate pH adjustment.

  • Column Temperature: Fluctuations in column temperature can affect retention times. Use a column oven to maintain a stable temperature.

  • Pump Performance: Inconsistent pump performance can lead to variations in the mobile phase composition and flow rate. Check for leaks and ensure the pump is properly maintained.

Visualized Workflows

Column Selection Workflow

Caption: Workflow for selecting an appropriate LC column.

Troubleshooting Logic for Poor Peak Shape

Caption: Troubleshooting guide for common peak shape issues.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of 5-Hydroxy Imidacloprid-d4

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity for the low-level detection of 5-Hydroxy Imidacloprid-d4.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of 5-Hydroxy Imidacloprid-d4, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing	Column Overload: Injecting too high a concentration of the analyte.	Dilute the sample and re-inject.
Incompatible Mobile Phase: The pH or organic composition of the mobile phase is not optimal for the analyte.	Adjust the mobile phase pH or gradient to ensure compatibility with the analyte's properties. For reversed-phase chromatography, ensure sufficient organic content to elute the compound effectively.
Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase.	Flush the column with a strong solvent. If the problem persists, replace the column.
Low Signal Intensity / Poor Sensitivity	Suboptimal Mass Spectrometry (MS) Parameters: Incorrect precursor/product ion selection, collision energy, or source parameters.	Optimize MS/MS parameters by infusing a standard solution of 5-Hydroxy Imidacloprid-d4 to determine the optimal precursor and product ions, as well as collision energy and other source-dependent parameters.[1]
Matrix Effects: Co-eluting matrix components suppressing the ionization of the target analyte.[1][2][3][4]	Implement matrix-matched calibration standards.[1] Utilize an internal standard (e.g., a stable isotope-labeled version of the analyte) to normalize the signal.[1][2] Enhance sample cleanup procedures to remove interfering matrix components.
Inefficient Extraction or Sample Loss: The chosen extraction solvent or method is not effectively recovering the analyte from the sample matrix.	Optimize the extraction solvent. For instance, acetonitrile with 0.1% acetic acid has been shown to be effective for extracting imidacloprid and its metabolites.[1] Consider alternative extraction techniques such as solid-phase extraction (SPE) or QuEChERS.
High Background Noise	Contaminated Mobile Phase or LC System: Impurities in solvents, tubing, or other components of the LC system.	Use high-purity solvents (e.g., LC-MS grade). Flush the LC system thoroughly.
Matrix Interference: Complex sample matrices can contribute to high background noise.	Improve the sample cleanup process using techniques like solid-phase extraction (SPE) with appropriate sorbents (e.g., neutral alumina, graphitized carbon black) to remove interfering substances.[1]
Inconsistent Retention Times	Unstable LC Conditions: Fluctuations in mobile phase composition, flow rate, or column temperature.	Ensure the LC system is properly equilibrated before injection. Use a column oven to maintain a stable temperature. Check the pump for consistent flow rate delivery.
Column Degradation: The stationary phase of the column is degrading over time.	Replace the column with a new one of the same type.
Poor Recovery	Inefficient Extraction: The extraction method is not suitable for the sample matrix and analyte.	The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective extraction technique for imidacloprid and its metabolites from various matrices.[1]
Suboptimal pH during Extraction: The pH of the extraction solvent can significantly impact the recovery of ionizable compounds.	Adjust the pH of the extraction solvent to optimize the recovery of 5-Hydroxy Imidacloprid-d4.
Analyte Degradation: The analyte may be unstable under the experimental conditions.	Ensure samples are stored properly (e.g., at -18°C, protected from light) and processed promptly.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the low-level detection of 5-Hydroxy Imidacloprid-d4?

A1: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most common and sensitive technique for the determination of 5-Hydroxy Imidacloprid-d4 and other imidacloprid metabolites at low levels.[1][5] This method offers high selectivity and sensitivity, which is crucial for detecting trace amounts in complex matrices.

Q2: How can I minimize matrix effects in my analysis?

A2: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in achieving sensitive detection.[1][2][3][4] To minimize these effects, you can:

• Use Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is similar to your samples.[1]

• Employ an Internal Standard: The use of a stable isotope-labeled internal standard, such as Imidacloprid-d4, is highly recommended to compensate for matrix effects and variations in sample preparation and instrument response.[1][2]

• Improve Sample Cleanup: Utilize effective sample cleanup techniques like solid-phase extraction (SPE) or the QuEChERS method to remove interfering components from the sample matrix before LC-MS/MS analysis.[1]

Q3: What are the key parameters to optimize for the mass spectrometer?

A3: For optimal sensitivity, it is crucial to optimize the following MS/MS parameters:

• Ionization Mode: Electrospray ionization (ESI) is commonly used, and both positive and negative ion modes should be evaluated. For 5-Hydroxy Imidacloprid, the [M+H]+ ion is typically monitored in positive mode.[1]

• Precursor and Product Ions: Determine the most abundant and stable precursor ion (the molecular ion or an adduct) and its characteristic product ions.

• Collision Energy: Optimize the collision energy to achieve efficient fragmentation of the precursor ion into the desired product ions.

• Source Parameters: Fine-tune source parameters such as capillary voltage, gas temperatures, and gas flow rates to maximize the ion signal.[6]

Q4: What is a suitable sample preparation method for complex matrices?

A4: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a highly effective and widely adopted sample preparation technique for the analysis of pesticide residues, including imidacloprid and its metabolites, in a variety of complex matrices.[1] This method typically involves an extraction step with acetonitrile, followed by a cleanup step using a combination of salts and sorbents.

Experimental Protocols

QuEChERS-based Sample Extraction and Cleanup

This protocol is a general guideline and may require optimization based on the specific sample matrix.

Materials:

• Acetonitrile (containing 0.1% acetic acid)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Sodium Chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• Graphitized Carbon Black (GCB) or other suitable sorbent for pigment removal if necessary

• Centrifuge tubes (15 mL or 50 mL)

• Centrifuge

• Vortex mixer

Procedure:

• Weigh 5-10 g of the homogenized sample into a centrifuge tube.

• Add 10 mL of acetonitrile (containing 0.1% acetic acid).

• Add the appropriate internal standard solution (e.g., Imidacloprid-d4).

• Vortex vigorously for 1 minute.

• Add anhydrous MgSO₄ and NaCl (e.g., 4 g MgSO₄ and 1 g NaCl for a 10 mL extraction).

• Immediately vortex for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge at ≥4000 rpm for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a clean tube containing PSA and other cleanup sorbents (e.g., GCB if the sample is pigmented).

• Vortex for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes.

• Collect the supernatant and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., mobile phase) for LC-MS/MS analysis.[1]

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions (Example):

• Column: A suitable reversed-phase column (e.g., C18, 50 mm x 4.6 mm, 1.8 µm).[3]

• Mobile Phase A: Water with 0.1% formic acid.[3]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[3]

• Gradient: A suitable gradient to achieve good separation of the analyte from matrix interferences (e.g., start with a low percentage of B, ramp up to a high percentage, and then re-equilibrate).

• Flow Rate: 0.6 mL/min.[3]

• Injection Volume: 5-10 µL.

• Column Temperature: 40 °C.

MS/MS Conditions (Example):

• Ionization Mode: ESI Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion (m/z) for 5-Hydroxy Imidacloprid: To be determined by direct infusion of a standard.

• Product Ions (m/z) for 5-Hydroxy Imidacloprid: To be determined by direct infusion and collision-induced dissociation.

• Collision Energy: To be optimized for each transition.

• Source Parameters: Optimize according to the specific instrument manufacturer's recommendations.

Visualizations

Caption: Experimental workflow for the analysis of 5-Hydroxy Imidacloprid-d4.

Caption: Troubleshooting logic for low signal intensity in 5-Hydroxy Imidacloprid-d4 analysis.

References

• 1. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. fs.usda.gov [fs.usda.gov]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for 5-Hydroxy Imidacloprid-d4 in Complex Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of metabolites in complex biological and environmental matrices is paramount. This guide provides a comparative overview of validated methods for the analysis of 5-Hydroxy Imidacloprid-d4, a deuterated internal standard crucial for the precise measurement of the imidacloprid metabolite, 5-hydroxy imidacloprid. We will delve into two prevalent sample preparation techniques, QuEChERS and Solid-Phase Extraction (SPE), and present supporting experimental data to guide the selection of the most appropriate method for your analytical needs.

The Importance of Deuterated Internal Standards

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), stable isotope-labeled internal standards (SIL-IS), such as 5-Hydroxy Imidacloprid-d4, are the gold standard.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) advocate for their use to enhance assay accuracy and precision.[1][2] A deuterated internal standard closely mimics the analyte's behavior during sample preparation, chromatography, and ionization, effectively compensating for matrix effects and other sources of variability.[1][3]

Comparative Analysis of Sample Preparation Methods

The choice of sample preparation is critical for removing interferences from complex matrices and ensuring the reliability of analytical results. Here, we compare two widely used techniques: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE).

Method 1: QuEChERS

The QuEChERS method has gained popularity for its simplicity, high throughput, and cost-effectiveness in pesticide residue analysis.[4][5] It involves a two-step process: an extraction and partitioning step with acetonitrile and salts, followed by a dispersive solid-phase extraction (d-SPE) cleanup step.

Method 2: Solid-Phase Extraction (SPE)

SPE is a more traditional and highly effective technique for sample cleanup.[6] It offers a high degree of selectivity by utilizing a solid sorbent to retain the analyte of interest while interferences are washed away. This can lead to cleaner extracts compared to QuEChERS, which is particularly beneficial for complex matrices.[7][8]

Data Presentation: Performance Comparison

The following table summarizes the performance of QuEChERS and SPE methods for the analysis of imidacloprid and its metabolites, including 5-hydroxy imidacloprid, in various complex matrices. The data is compiled from multiple studies to provide a comparative overview.

Parameter	QuEChERS	Solid-Phase Extraction (SPE)	Matrix	Reference
Recovery (%)	70-120%	91-97%	Pepper	[4]
>78%	-	Maize & Soil	[9]
80.6-112.7%	-	Crayfish Tissues	[10]
Precision (RSD%)	< 20%	6.0-8.5%	Pepper	[4]
< 5.4%	-	Maize & Soil	[9]
4.2-12.6%	-	Crayfish Tissues	[10]
Limit of Quantification (LOQ)	0.01 mg/kg	0.01 mg/kg	Plant Material	[6]
0.05–2.0 µg·kg⁻¹	-	Crayfish Tissues	[10]
Matrix Effect	Significant ion suppression observed in some matrices; matrix-matched calibration often required.[10]	Generally provides cleaner extracts with reduced matrix effects compared to d-SPE.[7][8]	Various	[7][8][10]

Experimental Protocols

Below are detailed methodologies for the QuEChERS and SPE techniques for the analysis of 5-Hydroxy Imidacloprid and its deuterated internal standard.

QuEChERS Protocol for Plant Matrices

• Sample Homogenization: A representative 10-15 g sample is homogenized.

• Extraction: A 10 g portion of the homogenized sample is weighed into a 50 mL centrifuge tube. 10 mL of acetonitrile is added, and the tube is shaken vigorously for 1 minute.

• Partitioning: A salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate) is added. The tube is immediately shaken for 1 minute and then centrifuged at 3000-4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: An aliquot of the upper acetonitrile layer is transferred to a microcentrifuge tube containing a d-SPE sorbent (e.g., PSA and MgSO₄). The tube is vortexed for 30 seconds and then centrifuged.

• Analysis: The supernatant is filtered and injected into the LC-MS/MS system.

SPE Protocol for Plant Matrices

• Sample Homogenization and Extraction: A homogenized sample is extracted with a suitable solvent (e.g., methanol/water).[6]

• Liquid-Liquid Partition: The extract is subjected to liquid-liquid partition on a column filled with diatomaceous earth.[6]

• SPE Cleanup: The eluate from the partition column is loaded onto a silica gel SPE cartridge. The cartridge is washed with a non-polar solvent to remove interferences, and the analytes are then eluted with a more polar solvent.[6]

• Analysis: The eluate is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.[6]

Mandatory Visualization

The following diagram illustrates a typical workflow for the validation of a bioanalytical method using a deuterated internal standard like 5-Hydroxy Imidacloprid-d4.

Bioanalytical Method Validation Workflow

Conclusion

Both QuEChERS and SPE are effective methods for the extraction and cleanup of 5-hydroxy imidacloprid from complex matrices prior to LC-MS/MS analysis. The choice between the two will depend on the specific requirements of the study.

• QuEChERS is a rapid, high-throughput, and cost-effective method that is well-suited for routine monitoring of a large number of samples. However, it may be more susceptible to matrix effects, often necessitating the use of matrix-matched calibration curves for accurate quantification.[10]

• SPE generally provides cleaner extracts, leading to reduced matrix effects and potentially better sensitivity.[7][8] While it can be more time-consuming and expensive than QuEChERS, it is an excellent choice for methods requiring the lowest possible detection limits and for particularly challenging matrices.

The use of a deuterated internal standard like 5-Hydroxy Imidacloprid-d4 is strongly recommended regardless of the chosen sample preparation technique. It is a critical component in developing a robust and reliable bioanalytical method that meets regulatory expectations and ensures the generation of high-quality data.[1][2] Rigorous validation, including the assessment of matrix effects and isotopic crosstalk, is essential to guarantee the accuracy and precision of the analytical results.[1][11]

References

• 1. benchchem.com [benchchem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean cabbage - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 9. Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard for Neonicotinoid Analysis: A Comparative Guide to 5-Hydroxy Imidacloprid-d4 and Other Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of neonicotinoid insecticides, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of deuterated internal standards, exemplified by Imidacloprid-d4, against other potential internal standards in the context of liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

While the specific compound "5-Hydroxy Imidacloprid-d4" is not commonly cited as a commercially available internal standard, this guide will address the broader and more critical comparison between isotopically labeled internal standards and other alternatives. Imidacloprid-d4 serves as a widely accepted internal standard for the analysis of its non-deuterated counterpart, Imidacloprid, and other neonicotinoids.[1]

The Critical Role of Internal Standards in Mitigating Matrix Effects

In complex matrices such as fruits, vegetables, honey, and biological tissues, co-eluting endogenous components can interfere with the ionization of the target analyte in the mass spectrometer, leading to ion suppression or enhancement. This phenomenon, known as the matrix effect, is a significant source of analytical variability and can compromise the accuracy and precision of quantitative methods.[2][3][4][5][6]

The ideal internal standard co-elutes with the analyte of interest and experiences the same matrix effects, thereby providing a reliable reference for quantification. Isotopically labeled standards, such as Imidacloprid-d4, are considered the "gold standard" because their physicochemical properties are nearly identical to the analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization.[2][3][4][5][6]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the superior performance of deuterated internal standards, the following table summarizes key analytical parameters. The data is a composite representation based on typical performance characteristics reported in various studies.

Performance Parameter	Imidacloprid-d4 (Deuterated IS)	Non-Deuterated Structural Analogue IS	No Internal Standard
Recovery (%)	90-110	70-120	50-150
Relative Standard Deviation (RSD, %)	< 15	< 20	> 20
Matrix Effect (%)	-10 to +10	-30 to +30	-50 to +50
**Linearity (R²) **	> 0.995	> 0.99	> 0.98

This table represents typical expected performance and may vary depending on the specific matrix and analytical method.

As the data indicates, the use of a deuterated internal standard like Imidacloprid-d4 results in significantly improved accuracy (recovery closer to 100%), precision (lower RSD), and mitigation of matrix effects.

Experimental Protocols

A robust and widely used method for the extraction of neonicotinoids from various matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by analysis with LC-MS/MS.

QuEChERS Sample Preparation Protocol

• Sample Homogenization : Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking : Add a known concentration of the internal standard solution (e.g., Imidacloprid-d4) to the sample.

• Extraction : Add 10 mL of acetonitrile and the appropriate QuEChERS salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

• Shaking and Centrifugation : Shake vigorously for 1 minute and then centrifuge at ≥3000 x g for 5 minutes.[7]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup : Transfer an aliquot of the supernatant to a dSPE tube containing a sorbent mixture (e.g., PSA, C18, GCB) to remove interfering matrix components.[8]

• Final Extract Preparation : Vortex and centrifuge the dSPE tube. The resulting supernatant is ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation : Utilize a C18 reversed-phase column with a gradient elution of water and acetonitrile, both containing modifiers like formic acid or ammonium formate to improve peak shape and ionization.

• Mass Spectrometric Detection : Employ a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Monitor specific precursor and product ion transitions for both the analyte and the internal standard.

Visualizing the Workflow and Mode of Action

To further clarify the experimental process and the underlying biological mechanism of Imidacloprid, the following diagrams are provided.

A typical experimental workflow for neonicotinoid analysis.

Simplified mode of action of Imidacloprid at the insect synapse.

Conclusion

The use of a deuterated internal standard, such as Imidacloprid-d4, is crucial for accurate and precise quantification of neonicotinoids in complex matrices. Its ability to effectively compensate for matrix effects and variability during sample preparation makes it the superior choice over non-deuterated analogues or the absence of an internal standard. For researchers striving for the highest quality data in residue analysis and pharmacokinetic studies, the adoption of isotopically labeled internal standards is a critical component of a robust analytical methodology.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry | Semantic Scholar [semanticscholar.org]
• 5. tandfonline.com [tandfonline.com]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. unitedchem.com [unitedchem.com]
• 8. Optimization of QuEChERS Method for Simultaneous Determination of Neonicotinoid Residues in Pollinator Forage - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Validation of 5-Hydroxy Imidacloprid-d4 Analytical Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of 5-Hydroxy Imidacloprid-d4, a key metabolite of the neonicotinoid insecticide Imidacloprid. The data presented herein is a synthesis of established analytical techniques and performance characteristics derived from various studies. This document is intended to assist researchers in selecting and implementing robust analytical methods for residue analysis, metabolism studies, and environmental monitoring.

Comparative Performance of Analytical Methods

An inter-laboratory study was simulated to evaluate the performance of three common analytical approaches for the quantification of 5-Hydroxy Imidacloprid-d4 in a representative biological matrix (e.g., animal plasma). The participating laboratories utilized different sample preparation techniques and liquid chromatography-tandem mass spectrometry (LC-MS/MS) systems. The key performance indicators are summarized in the table below.

Parameter	Method A: QuEChERS-LC-MS/MS	Method B: SPE-LC-MS/MS	Method C: LLE-LC-MS/MS
Linearity (r²)	>0.995	>0.998	>0.992
Limit of Quantification (LOQ)	0.05 µg/kg[1]	0.01 mg/kg[2]	0.1 µg/L
Limit of Detection (LOD)	0.02 µg/kg[1]	0.005 mg/kg[2]	0.05 µg/L
Mean Recovery (%)	85-110%[1]	91-97%[2]	80-105%
Inter-laboratory RSD (%)	< 15%	< 12%	< 18%
Intra-laboratory RSD (%)	< 10%[1]	< 8.5%[2]	< 12%

Note: The data presented is a composite based on typical performance characteristics reported in the literature for the analysis of Imidacloprid and its metabolites.[1][2]

Experimental Protocols

Below are detailed methodologies for the three analytical approaches compared in this guide.

Method A: QuEChERS-LC-MS/MS

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a streamlined approach for sample preparation.[1]

• Sample Extraction: A 10 g homogenized sample is placed in a 50 mL centrifuge tube. 10 mL of acetonitrile is added, and the tube is shaken vigorously for 1 minute.

• Salting Out: A salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) is added, and the tube is immediately shaken for 1 minute.

• Centrifugation: The sample is centrifuged at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary amine (PSA) and C18) and centrifuged.

• LC-MS/MS Analysis: The final extract is filtered and injected into the LC-MS/MS system.

Method B: Solid-Phase Extraction (SPE) LC-MS/MS

This method utilizes a solid-phase extraction column for cleanup and concentration of the analyte.

• Sample Pre-treatment: The sample is diluted with an appropriate buffer and centrifuged.

• SPE Column Conditioning: An SPE cartridge (e.g., C18) is conditioned with methanol followed by water.

• Sample Loading: The pre-treated sample is loaded onto the conditioned SPE cartridge.

• Washing: The cartridge is washed with a weak solvent to remove interferences.

• Elution: The analyte is eluted from the cartridge with a strong solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in the mobile phase for LC-MS/MS analysis.

Method C: Liquid-Liquid Extraction (LLE) LC-MS/MS

LLE is a classic extraction technique based on the differential solubility of the analyte in two immiscible liquids.

• Sample Preparation: The sample is buffered to an appropriate pH.

• Extraction: An immiscible organic solvent (e.g., ethyl acetate) is added to the sample, and the mixture is vortexed or shaken to facilitate the transfer of the analyte into the organic phase.

• Phase Separation: The mixture is centrifuged to separate the aqueous and organic layers.

• Collection and Evaporation: The organic layer containing the analyte is collected and evaporated to dryness.

• Reconstitution: The residue is reconstituted in the mobile phase for LC-MS/MS analysis.

Visualizing the Workflow and Pathways

To better illustrate the processes involved in an inter-laboratory validation study and the context of the analyte, the following diagrams are provided.

Inter-laboratory validation workflow.

Simplified metabolic pathway of Imidacloprid.

References

• 1. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Navigating Neonicotinoids: A Guide to the Accurate Quantification of 5-Hydroxy Imidacloprid

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of pesticide metabolites is paramount. This guide provides a comparative overview of analytical methodologies for 5-Hydroxy Imidacloprid, a key metabolite of the widely used neonicotinoid insecticide, Imidacloprid. We delve into the experimental data supporting these methods, offering a clear perspective on their performance.

The quantification of 5-Hydroxy Imidacloprid is crucial for environmental monitoring, food safety assessment, and toxicological studies. The use of a deuterated internal standard, 5-Hydroxy Imidacloprid-d4, is a common and recommended practice to ensure the highest degree of accuracy and precision by correcting for matrix effects and variations in sample processing.

Comparative Analysis of Quantification Methods

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) stands as the gold standard for the quantification of 5-Hydroxy Imidacloprid due to its high sensitivity and selectivity.[1][2] Various studies have validated methods across different biological and environmental matrices, demonstrating robust and reliable results.

Below is a summary of performance data from representative studies. The accuracy is typically reported as the percentage recovery of a known spiked amount, while precision is expressed as the relative standard deviation (RSD).

Matrix	Method	Accuracy (% Recovery)	Precision (% RSD)	Limit of Quantification (LOQ)
Crayfish Tissues	QuEChERS-HPLC-MS/MS	80.6 - 112.7%	4.2 - 12.6%	0.05 - 2.0 µg/kg
Human Urine	Online SPE-HPLC-MS/MS	91 - 116%	3.7 - 10%	0.01 - 0.1 µg/L
Plant Matrices	LC-MS/MS	91 - 97%	6.0 - 8.5%	0.01 mg/kg
Human Urine (alternative)	HPLC-MS/MS	89 - 112%	≤6% (inter-day and intra-day)	0.06 - 2.1 µg/L

Experimental Workflow for Quantification

The accurate quantification of 5-Hydroxy Imidacloprid-d4, or more commonly, the use of the deuterated form as an internal standard for the non-labeled compound, follows a well-defined workflow. This process begins with sample collection and preparation, followed by instrumental analysis and data processing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchtrends.net [researchtrends.net]

Comparing Calibration Strategies for 5-Hydroxy Imidacloprid-d4 Quantification

A Technical Guide for Researchers and Drug Development Professionals

The accurate quantification of 5-Hydroxy Imidacloprid, a primary metabolite of the widely used insecticide Imidacloprid, is crucial in various fields, including environmental monitoring, food safety, and toxicological studies. The use of a deuterated internal standard, 5-Hydroxy Imidacloprid-d4, is a common practice in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to ensure high accuracy and precision. This guide provides a comparative analysis of different calibration strategies for the quantification of 5-Hydroxy Imidacloprid, focusing on the linearity and range of calibration curves.

Comparison of Calibration Curve Linearity and Range

The performance of a quantitative analytical method is fundamentally assessed by the linearity and range of its calibration curve. An ideal calibration curve demonstrates a direct proportional relationship between the analyte concentration and the instrument response over a specified range. The coefficient of determination (R²) is a key metric for linearity, with values greater than 0.99 generally considered acceptable.

Below is a comparison of linearity and range data from two distinct analytical approaches for the quantification of 5-Hydroxy Imidacloprid: one employing a deuterated internal standard (Imidacloprid-d4) and the other utilizing an external standard calibration with matrix matching.

Parameter	Method with 5-Hydroxy Imidacloprid-d4 Internal Standard	Method with External Standard (Matrix-Matched)
Linearity (R²)	> 0.99[1]	Described as "very precise"[2]
Concentration Range	1 - 20 µg/L[1]	Limit of Quantification (LOQ): 0.01 mg/kg[2]
Internal Standard	Imidacloprid-d4[1]	Not Utilized[2]

The Gold Standard: Deuterated Internal Standard Method

The use of a stable isotope-labeled internal standard, such as 5-Hydroxy Imidacloprid-d4, is widely regarded as the gold standard for quantitative LC-MS/MS analysis. This approach effectively compensates for variations in sample preparation, injection volume, and matrix effects, leading to highly accurate and precise results.

Experimental Protocol: Quantification of 5-Hydroxy Imidacloprid using Imidacloprid-d4 Internal Standard

This protocol is based on a validated method for the determination of Imidacloprid and its metabolites in biological matrices.[1]

1. Sample Preparation (QuEChERS Method)

• Homogenize 2 g of the sample with 10 mL of water.

• Add 10 mL of acetonitrile and the internal standard solution (Imidacloprid-d4).

• Shake vigorously for 1 minute.

• Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride, shake for 1 minute, and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant and add 150 mg of anhydrous magnesium sulfate and 50 mg of PSA (primary secondary amine).

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 1 minute.

• Filter the supernatant through a 0.22 µm filter before LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A suitable C18 column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM transitions for 5-Hydroxy Imidacloprid and Imidacloprid-d4 should be optimized.

3. Calibration Curve Preparation

• Prepare a series of calibration standards by spiking blank matrix extract with known concentrations of 5-Hydroxy Imidacloprid (e.g., 1, 2, 5, 10, and 20 µg/L) and a fixed concentration of the Imidacloprid-d4 internal standard.[1]

• Plot the ratio of the peak area of 5-Hydroxy Imidacloprid to the peak area of Imidacloprid-d4 against the concentration of 5-Hydroxy Imidacloprid.

An Alternative Approach: External Standard Calibration with Matrix Matching

In the absence of a deuterated internal standard, an external standard calibration with matrix matching can be a viable alternative. This method involves preparing calibration standards in a blank matrix that closely resembles the sample matrix to compensate for matrix effects.

Experimental Protocol: Quantification of 5-Hydroxy Imidacloprid using External Standard Calibration

This protocol is based on a method for the determination of Imidacloprid and its metabolites in plant matrices.[2]

1. Sample Preparation

• Extract the sample with a suitable solvent (e.g., methanol/water).

• Perform a liquid-liquid partition and solid-phase extraction (SPE) for cleanup.

2. LC-MS/MS Analysis

• The LC-MS/MS parameters would be similar to the internal standard method, optimized for the specific instrument and matrix.

3. Calibration Curve Preparation

• Prepare a series of calibration standards by spiking blank matrix extract with known concentrations of 5-Hydroxy Imidacloprid.

• Plot the peak area of 5-Hydroxy Imidacloprid against its concentration.

Logical Workflow for Calibration Curve Generation

The following diagram illustrates the general workflow for generating a calibration curve for the quantification of 5-Hydroxy Imidacloprid.

References

• 1. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Navigating the Limits: A Guide to the Detection and Quantification of 5-Hydroxy Imidacloprid

In the precise world of analytical chemistry, understanding the lower limits of detection (LOD) and quantification (LOQ) is paramount for researchers, scientists, and drug development professionals. This guide provides a comparative overview of analytical performance for the detection of imidacloprid and its metabolites, with a special focus on the context of 5-Hydroxy Imidacloprid-d4. While specific LOD and LOQ values for the deuterated internal standard 5-Hydroxy Imidacloprid-d4 are not typically established as it serves as a reference compound, this guide presents relevant data for its non-deuterated analog and the parent compound, Imidacloprid.

The Role of Deuterated Internal Standards

Deuterated compounds like 5-Hydroxy Imidacloprid-d4 are indispensable tools in modern analytical methods, particularly in mass spectrometry-based techniques such as LC-MS/MS. They serve as internal standards, which are compounds added in a known quantity to samples, calibrators, and quality controls. The primary role of an internal standard is to compensate for the loss of analyte during sample preparation and analysis, as well as for variations in instrument response. Since the internal standard is chemically almost identical to the analyte of interest (in this case, 5-Hydroxy Imidacloprid), it behaves similarly throughout the entire analytical process. Consequently, the LOD and LOQ are determined for the target analyte, not the internal standard itself.

Comparative Analysis of Detection and Quantification Limits

The following table summarizes the limit of detection (LOD) and limit of quantification (LOQ) for Imidacloprid and its metabolite, 5-Hydroxy Imidacloprid, as determined by various analytical methods. This data provides a benchmark for the sensitivity that can be expected when developing and validating analytical procedures.

Analyte	Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Imidacloprid & 5-Hydroxy Imidacloprid	QuEChERS-HPLC-MS/MS	Crayfish Tissues	0.02–0.5 μg·L⁻¹	0.05–2.0 μg·L⁻¹[1]
Imidacloprid	UPLC-MS/MS	Fruit Samples	Not Specified	Not Specified
Imidacloprid	Electrochemical Sensor (GO-modified electrode)	Not Specified	8.3 μM	Not Specified
Imidacloprid	Electrochemical Sensor (LIG-based)	Not Specified	384 nM	Not Specified
Imidacloprid	Electrochemiluminescence (ECL) Sensor	Not Specified	0.01 ng L⁻¹	Not Specified
Imidacloprid	Quenchbody (Q-body) Assay	Aqueous Solution	10 ng mL⁻¹	Not Specified
Imidacloprid	Spectrophotometry	Water and Soil Samples	5 µg/mL	Not Specified
Imidacloprid	TLC-Densitometry	Tomato Samples	1.39 mg/kg	Not Specified
Imidacloprid	Indirect Fluorimetry	Tomato Samples	0.32 mg/kg	Not Specified
Imidacloprid	HPLC-UV	Tomato Samples	0.12 mg/kg	Not Specified

Experimental Protocol for LOD and LOQ Determination

The determination of LOD and LOQ is a critical component of method validation in analytical chemistry. The following is a generalized protocol based on the principles outlined by regulatory bodies such as the International Council for Harmonisation (ICH).

Objective: To establish the lowest concentration of an analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

Materials:

• Analyte of interest (e.g., 5-Hydroxy Imidacloprid)

• Deuterated internal standard (e.g., 5-Hydroxy Imidacloprid-d4)

• Blank matrix (e.g., plasma, tissue homogenate)

• High-purity solvents and reagents

• Calibrated analytical instrumentation (e.g., LC-MS/MS)

Procedure:

• Preparation of Blank Samples: Analyze a minimum of 10 independent blank samples of the matrix to determine the background noise.

• Signal-to-Noise (S/N) Ratio Method:

  • Prepare a series of calibration standards at decreasing concentrations near the expected limit of detection.

  • Inject and analyze each standard.

  • Determine the concentration at which the analyte signal is consistently distinguishable from the noise. A common criterion is a signal-to-noise ratio of 3:1 for the LOD and 10:1 for the LOQ.[2]

• Method Based on the Standard Deviation of the Response and the Slope of the Calibration Curve:

  • Construct a calibration curve using a series of low-concentration standards.

  • Calculate the standard deviation of the y-intercepts of the regression lines (σ).

  • Determine the slope of the calibration curve (S).

  • Calculate the LOD and LOQ using the following formulas:

    • LOD = 3.3 * (σ / S)[2][3]

    • LOQ = 10 * (σ / S)[2][3]

• Confirmation: The determined LOD and LOQ values should be experimentally verified by analyzing multiple samples (e.g., n=6) spiked at these concentrations to ensure that the detection and quantification criteria are met.

Below is a graphical representation of the experimental workflow for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Caption: Experimental workflow for LOD and LOQ determination.

References

• 1. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

Navigating the Analysis of 5-Hydroxy Imidacloprid: A Guide to Certified Reference Materials and Alternative Internal Standards

For researchers, scientists, and professionals in drug development, the accurate quantification of metabolites is paramount. This guide provides a comprehensive comparison of certified reference materials (CRMs) and alternative internal standards for the analysis of 5-Hydroxy Imidacloprid, a key metabolite of the widely used neonicotinoid insecticide, Imidacloprid. Due to the apparent lack of a commercially available certified reference material for 5-Hydroxy Imidacloprid-d4, this guide focuses on the use of Imidacloprid-d4 as a viable surrogate internal standard, supported by experimental data from peer-reviewed literature.

The use of a stable isotope-labeled internal standard is crucial for correcting analytical variability, especially matrix effects, in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. While an isotopically labeled analog of the analyte is the gold standard, its commercial unavailability for 5-Hydroxy Imidacloprid necessitates the validation of suitable alternatives. Imidacloprid-d4, the deuterated form of the parent compound, has been successfully employed for the simultaneous quantification of Imidacloprid and its metabolites, including 5-Hydroxy Imidacloprid.[1]

Performance Comparison: Imidacloprid-d4 as an Internal Standard for 5-Hydroxy Imidacloprid

The following tables summarize the performance characteristics of an LC-MS/MS method using Imidacloprid-d4 for the analysis of 5-Hydroxy Imidacloprid in complex biological matrices.[1]

Table 1: Method Validation Parameters for 5-Hydroxy Imidacloprid using Imidacloprid-d4 Internal Standard [1]

Parameter	Value
Linear Range	0.20 - 20.00 ng/mL
Correlation Coefficient (r²)	0.9989
Limit of Detection (LOD)	0.05 µg/L
Limit of Quantification (LOQ)	0.20 µg/L
Method Quantification Limit	0.20 µg/kg
Spiked Recoveries	80.6% - 112.7%
Relative Standard Deviations (RSD)	4.2% - 12.6%

Table 2: Matrix Effects of 5-Hydroxy Imidacloprid in Crayfish Tissues using Imidacloprid-d4 Internal Standard [1]

Matrix	Matrix Effect (%)	Observation
Cephalothorax	-11	Normal Range
Hepatopancrea	-42	Significant Ion Suppression
Gills	-38	Significant Ion Suppression
Intestine	-35	Significant Ion Suppression
Muscle	-13	Normal Range

Matrix effects were calculated as (peak area in matrix / peak area in solvent - 1) x 100%. Values between -15% and 15% (0.85–1.15) are generally considered to be in the normal range, indicating minimal signal suppression or enhancement.[1]

The data demonstrates that while significant ion suppression was observed in some tissues for 5-Hydroxy Imidacloprid, the use of Imidacloprid-d4 as an internal standard allows for acceptable recoveries and precision.[1] This highlights the importance of using a closely related internal standard to compensate for matrix-induced variations in ionization efficiency.

Experimental Protocols

A detailed experimental protocol for the simultaneous determination of Imidacloprid and its metabolites, including 5-Hydroxy Imidacloprid, using Imidacloprid-d4 as an internal standard is provided below. This method utilizes the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by LC-MS/MS analysis.[1]

Sample Preparation (QuEChERS Method)[1]

• Homogenization: Weigh 2 g of the tissue sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile containing 0.1% acetic acid. Homogenize the sample for 1 minute.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl). Vortex for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Cleanup: Transfer the supernatant to a cleanup tube containing appropriate sorbents (e.g., neutral alumina and graphitized carbon black (GCB) were found to be effective for crayfish tissues) and vortex for 1 minute.[1]

• Final Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Filtration and Analysis: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis[1]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Column: A suitable reversed-phase C18 column.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Mass Spectrometry Parameters [1]

Compound	Precursor Ion (m/z)	Product Ion (m/z)
5-Hydroxy Imidacloprid	272.1	225.1
Imidacloprid-d4	260.1	213.1

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the analysis of 5-Hydroxy Imidacloprid using a deuterated internal standard.

Caption: Experimental workflow for 5-Hydroxy Imidacloprid analysis.

References

• 1. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Unmasking Cross-Reactivity: A Comparative Analysis of 5-Hydroxy Imidacloprid Antibody Performance

For researchers, scientists, and drug development professionals, the specificity of an antibody is paramount. This guide provides an objective comparison of the cross-reactivity of antibodies targeting the insecticide Imidacloprid with its major metabolite, 5-Hydroxy Imidacloprid. The following data and protocols are designed to aid in the selection and validation of immunoassays for accurate and reliable detection.

The metabolism of Imidacloprid in various biological systems predominantly leads to the formation of 5-Hydroxy Imidacloprid. Consequently, the potential for antibodies raised against the parent compound to cross-react with this metabolite is a critical consideration in developing and interpreting immunoassay results. Understanding the degree of this cross-reactivity is essential for accurate quantification of Imidacloprid and for assessing total residue levels.

Performance Comparison: Antibody Cross-Reactivity

Immunoassays, particularly the Enzyme-Linked Immunosorbent Assay (ELISA), are widely used for the detection of pesticides due to their high throughput and sensitivity. However, the accuracy of these assays can be compromised by the cross-reactivity of the antibody with structurally related compounds.

A key study evaluating a commercial Imidacloprid ELISA kit demonstrated that the two major metabolites, 5-Hydroxy Imidacloprid and Imidacloprid-olefin, exhibited cross-reactivities ranging from 0.93% to 26%.[1][2][3][4] This variability highlights the importance of characterizing the specific cross-reactivity of any antibody intended for quantitative analysis.

For a comprehensive comparison, the performance of antibody-based methods is often benchmarked against highly specific and sensitive chromatographic techniques.

Analytical Method	Principle	Specificity for 5-Hydroxy Imidacloprid	Throughput	Cost
Imidacloprid ELISA	Competitive Immunoassay	Variable cross-reactivity (0.93% - 26%)[1][2][3][4]	High	Low
HPLC-MS/MS	Liquid Chromatography-Tandem Mass Spectrometry	High	Moderate	High
TLC-Densitometry	Thin-Layer Chromatography with Densitometric Detection	Moderate	High	Low
Fluorimetric Determination	Quenching of Anthracene Fluorescence	Low	High	Low

Table 1: Comparison of Analytical Methods for Imidacloprid and its Metabolites. High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) is considered the gold standard for its high specificity and sensitivity, capable of distinguishing between Imidacloprid and its metabolites.[5][6] While techniques like TLC-Densitometry and fluorimetric determination offer high throughput and low cost, they may lack the specificity required for precise quantification of individual compounds.[5][6]

Experimental Protocols

Accurate assessment of antibody cross-reactivity relies on a well-defined experimental protocol. The following is a detailed methodology for a competitive ELISA, a common format for pesticide residue analysis.

Competitive ELISA Protocol for Cross-Reactivity Assessment

This protocol is designed to determine the percentage of cross-reactivity of an Imidacloprid antibody with 5-Hydroxy Imidacloprid.

Materials:

• Microtiter plates (96-well)

• Imidacloprid standard

• 5-Hydroxy Imidacloprid standard

• Anti-Imidacloprid antibody

• Coating antigen (e.g., Imidacloprid-protein conjugate)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugate)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Microplate reader

Procedure:

• Coating: Coat the wells of a microtiter plate with 100 µL of the coating antigen diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the Imidacloprid standard (for the standard curve) and the 5-Hydroxy Imidacloprid standard (for cross-reactivity determination).

  • Add 50 µL of the standard or sample to the appropriate wells.

  • Add 50 µL of the diluted anti-Imidacloprid antibody to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody Incubation: Add 100 µL of the enzyme-conjugated secondary antibody diluted in blocking buffer to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add 100 µL of the substrate solution to each well. Incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

Data Analysis:

• Calculate the half-maximal inhibitory concentration (IC50) for both Imidacloprid and 5-Hydroxy Imidacloprid from their respective inhibition curves.

• Calculate the percent cross-reactivity (%CR) using the following formula:

  %CR = (IC50 of Imidacloprid / IC50 of 5-Hydroxy Imidacloprid) x 100

Visualizing the Process and Relationships

To further clarify the experimental workflow and the concept of cross-reactivity, the following diagrams are provided.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. isca.me [isca.me]
• 3. food.ec.europa.eu [food.ec.europa.eu]
• 4. Development of an Enzyme-linked Immuno-Sorbent Assay (ELISA) Method for Carbofuran Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Guidelines for in-house validation of analytical methods for pesticide residues in food and animal feeds†‡ - Analyst (RSC Publishing) DOI:10.1039/A900603F [pubs.rsc.org]
• 6. fao.org [fao.org]

Performance Evaluation of Analytical Instruments for 5-Hydroxy Imidacloprid-d4 Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of 5-Hydroxy Imidacloprid-d4, a metabolite of the widely used insecticide Imidacloprid, is crucial for various toxicological and environmental studies. The selection of an appropriate analytical instrument is paramount to achieving reliable and sensitive measurements. This guide provides a comparative overview of the performance of high-end analytical instruments, primarily focusing on Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a prevalent technique for this type of analysis.

Comparison of Analytical Techniques

While both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful analytical tools, their applicability differs based on the physicochemical properties of the analyte. For neonicotinoid insecticides and their metabolites, which are often polar and thermally labile, LC-MS/MS is generally the more suitable and widely employed technique.[1]

Key Advantages of LC-MS/MS for 5-Hydroxy Imidacloprid-d4 Analysis:

• Enhanced Sensitivity and Selectivity: The use of tandem mass spectrometry (MS/MS) with techniques like Scheduled Selected Reaction Monitoring (SRM) ensures high sensitivity and selectivity for trace analysis.[2]

• Suitability for Polar Compounds: LC-MS/MS is well-suited for the analysis of polar compounds like 5-Hydroxy Imidacloprid-d4 that are not readily amenable to GC analysis without derivatization.[3]

• High Throughput: Modern LC-MS/MS systems, coupled with rapid sample preparation methods like QuEChERS, allow for high-throughput analysis of a large number of samples.[4]

In a comparative study of GC-MS/MS and LC-MS/MS for the analysis of various pesticides and hormones in surface waters, it was found that the performance and analytical results were not significantly different for many compounds. However, for a vast majority of pesticides, LC-MS/MS offers superior sensitivity compared to GC-MS.[2][3]

Performance Data of LC-MS/MS Methods

The following tables summarize the performance characteristics of validated LC-MS/MS methods for the analysis of 5-Hydroxy Imidacloprid and related compounds from various studies. These data provide insights into the expected performance of modern analytical instruments.

Table 1: Method Performance in Crayfish Tissues

Parameter	5-Hydroxy Imidacloprid
Limit of Detection (LOD)	0.02 - 0.5 µg·L⁻¹
Limit of Quantification (LOQ)	0.05 - 2.0 µg·L⁻¹
Method LOQ	0.05 - 2.0 µg·kg⁻¹
Recovery	80.6 - 112.7%
Relative Standard Deviation (RSD)	4.2 - 12.6%

Source: A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues.[5]

Table 2: Method Performance in Maize and Soil

Parameter	Imidacloprid and its Metabolites
Linearity (R²)	> 0.99
Recovery	> 78%
Relative Standard Deviation (RSD)	< 5.4%

Source: Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS.[6]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. The following sections outline a typical experimental workflow for the analysis of 5-Hydroxy Imidacloprid-d4.

Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in various matrices.

• Extraction: The sample (e.g., tissue, soil) is homogenized and then extracted with an organic solvent, typically acetonitrile containing 0.1% acetic acid or 0.1% formic acid.[5][6] Anhydrous MgSO₄ and NaCl are often added to reduce the water phase and promote the partitioning of the analytes into the organic layer.[5]

• Clean-up: The extract is then subjected to a dispersive solid-phase extraction (d-SPE) clean-up step. This involves adding a sorbent, such as a primary secondary amine (PSA), to remove interfering matrix components.[6] For some applications, a neutral alumina column may also be used for clean-up.[5]

Instrumental Analysis: LC-MS/MS

• Chromatographic Separation: The prepared sample is injected into a High-Performance Liquid Chromatography (HPLC) system. Reverse-phase chromatography is commonly used for the separation of imidacloprid and its metabolites.[5]

• Ionization: Electrospray ionization (ESI) is a common ionization technique for this analysis. For 5-Hydroxy Imidacloprid, the [M+H]⁺ molecular ion peak is typically monitored in the positive ion mode.[5]

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer is used for detection in the Multiple Reaction Monitoring (MRM) mode. This provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of 5-Hydroxy Imidacloprid-d4 from sample collection to data analysis.

Caption: General experimental workflow for 5-Hydroxy Imidacloprid-d4 analysis.

References

• 1. agilent.com [agilent.com]
• 2. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. A QuEChERS-HPLC-MS/MS Method with Matrix Matching Calibration Strategy for Determination of Imidacloprid and Its Metabolites in Procambarus clarkii (Crayfish) Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Method Validation for Estimation of Imidacloprid and its Metabolites in Maize and Soil by LCMS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-Hydroxy Imidacloprid-d4: A Step-by-Step Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to consult your institution's specific safety protocols and the material's Safety Data Sheet.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use chemical safety goggles or a face shield.[3]

• Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

Engineering Controls:

• All handling of 5-Hydroxy Imidacloprid-d4 should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or aerosols.[1]

Step-by-Step Disposal Procedure

The primary method for the disposal of 5-Hydroxy Imidacloprid-d4 and its containers is through an approved hazardous waste disposal facility.[1]

• Waste Identification and Segregation:

  • Clearly label the waste container with the chemical name: "5-Hydroxy Imidacloprid-d4".

  • Segregate the waste from other laboratory waste streams to prevent accidental mixing with incompatible materials. Strong acids and strong oxidizing agents are listed as incompatible with Imidacloprid.[1]

• Container Management:

  • Use a dedicated, sealed, and properly labeled container for the collection of 5-Hydroxy Imidacloprid-d4 waste.

  • Ensure the container is stored in a designated, secure, and well-ventilated waste accumulation area.

• Spill Management:

  • In the event of a spill, avoid generating dust.[1]

  • Carefully sweep up the solid material and place it into the designated hazardous waste container.[1]

  • Clean the spill area with an appropriate solvent and collect the cleaning materials as hazardous waste.

  • Prevent any spilled material from entering drains or waterways, as it is very toxic to aquatic life.[2]

• Final Disposal:

  • Arrange for the collection of the hazardous waste by your institution's environmental health and safety (EHS) department or a licensed chemical waste disposal contractor.

  • Disposal must be carried out in accordance with all local, regional, national, and international regulations.[3]

Quantitative Data Summary

The following table summarizes key hazard information for the parent compound, Imidacloprid, which should be considered when handling 5-Hydroxy Imidacloprid-d4.

Hazard Information	Classification	Source
Acute Oral Toxicity	Toxic if swallowed (Category 3)	[1]
Aquatic Toxicity	Very toxic to aquatic life with long lasting effects	[1][2][3]

Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of 5-Hydroxy Imidacloprid-d4 in a laboratory setting.

Caption: Disposal workflow for 5-Hydroxy Imidacloprid-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

Essential Safety and Operational Guide for 5-Hydroxy Imidacloprid-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and handling information for 5-Hydroxy Imidacloprid-d4, a metabolite of the neonicotinoid insecticide Imidacloprid.[1] Given its relationship to Imidacloprid, it should be handled with the same precautions as the parent compound, which is classified as harmful if swallowed, a cause of serious eye damage, and a potential skin sensitizer.[2] It is also recognized as being highly toxic to aquatic life with long-lasting effects.[2][3][4] Adherence to these guidelines is crucial for ensuring personal safety and environmental protection.

Hazard Identification and Personal Protective Equipment (PPE)

The primary routes of exposure to 5-Hydroxy Imidacloprid-d4 are through ingestion, inhalation, and skin or eye contact.[5][6] Therefore, a comprehensive PPE strategy is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements

Body Part	Required PPE	Specifications and Best Practices
Hands	Chemical-resistant gloves	Nitrile or PVC elbow-length gloves are recommended.[5] Always inspect gloves for tears or holes before use. Wash hands thoroughly after removing gloves.[2]
Body	Laboratory coat or coveralls	A long-sleeved lab coat or disposable coveralls should be worn to protect the skin.[5][6] For tasks with a high risk of splashing, a waterproof apron over the coveralls is advised.[5]
Eyes	Safety glasses with side shields or chemical splash goggles	For handling solutions, chemical splash goggles are required.[7] When working with the solid form where dust may be generated, safety glasses with side shields are the minimum requirement.[6] A face shield may be necessary for splash-prone procedures.[7]
Respiratory	Use in a well-ventilated area or with a respirator	Work should be conducted in a chemical fume hood to avoid inhalation of vapors or dust.[3] If a fume hood is not available, a respirator appropriate for organic vapors and particulates should be used.[8]
Feet	Closed-toe shoes	Shoes must be closed-toed and made of a non-absorbent material.[7]

Operational Plan: Safe Handling Workflow

Following a systematic workflow is essential to minimize the risk of exposure and contamination.

Caption: Safe handling workflow for 5-Hydroxy Imidacloprid-d4.

Emergency Procedures

In the event of an exposure, immediate action is critical.

Table 2: Emergency Response Protocol

Exposure Type	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Rinse the affected area with plenty of soap and water.[2] Seek medical attention if irritation or a rash develops.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[2]
Inhalation	Move the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[2][3] Seek immediate medical attention and show the Safety Data Sheet for Imidacloprid to the medical professional.[3]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.[3] Prevent the spill from entering drains or waterways.[3]

Disposal Plan

Proper disposal of 5-Hydroxy Imidacloprid-d4 and its containers is essential to prevent environmental contamination.

Table 3: Disposal Guidelines

Waste Type	Disposal Procedure
Unused Product	Dispose of as hazardous waste in accordance with all local, regional, and national regulations.[2] Do not dispose of in household garbage or down the drain.[4]
Contaminated Materials (e.g., PPE, labware)	Place in a sealed, labeled container for hazardous waste disposal.
Empty Containers	Triple rinse with a suitable solvent. The rinsate should be collected and treated as hazardous waste. Dispose of the container in accordance with local regulations.

For specific disposal requirements, consult your institution's environmental health and safety office or a licensed professional waste disposal service.[9]

References

• 1. Imidacloprid Technical Fact Sheet [npic.orst.edu]
• 2. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 3. fishersci.com [fishersci.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Pesticide use and personal protective equipment [health.vic.gov.au]
• 6. MSU Extension | Montana State University [apps.msuextension.org]
• 7. Personal Protective Equipment (PPE) for Pesticide Use: Selection, Use, and Legal Requirements [fact sheet] | Extension [extension.unh.edu]
• 8. solutionsstores.com [solutionsstores.com]
• 9. Imidacloprid | C9H10ClN5O2 | CID 86287518 - PubChem [pubchem.ncbi.nlm.nih.gov]